Bicyclo[5.1.0]oct-2-ene

• CAS: 931-75-9

Core Science & Biosynthesis

Technical Guide: Molecular Structure and Conformational Analysis of Bicyclo[5.1.0]oct-2-ene

The following technical guide is structured to provide an in-depth analysis of bicyclo[5.1.0]oct-2-ene , focusing on its molecular architecture, conformational dynamics, and synthetic utility.

[1]

Executive Summary

Bicyclo[5.1.0]oct-2-ene represents a unique class of fused bicyclic systems where a rigid cyclopropane ring is fused to a flexible cycloheptene ring.[1] This scaffold is of significant interest in drug discovery due to its ability to lock conformations of bioactive side chains and its role as a metabolic "soft spot" blocker. This guide details the structural strain inherent in the [5.1.0] fusion, the conformational preferences of the seven-membered ring, and the validated synthetic protocols for its generation and rearrangement.

Structural Fundamentals and Strain Analysis

Molecular Geometry

The bicyclo[5.1.0]oct-2-ene molecule consists of a three-membered ring fused to a seven-membered ring.[1] The critical structural feature is the cis-fusion at the bridgehead carbons (C1 and C7). Trans-fusion in bicyclo[5.1.0] systems is geometrically impossible due to the extreme ring strain it would impose on the cyclopropane moiety.

• Bridgehead Carbons (C1, C7): These carbons possess significant s-character due to the cyclopropane ring, leading to shortened C-H bonds and unique reactivity.[1]

• The Double Bond (C2=C3): Located adjacent to the bridgehead, this unsaturation introduces planarity to the C1-C2-C3-C4 segment, significantly altering the puckering capability of the seven-membered ring compared to its saturated analog.[1]

Strain Energy Profile

The molecule exhibits high strain energy, derived from two primary sources:

• Baeyer Strain (Angle Strain): Concentrated in the cyclopropane ring (internuclear angle ~60° vs. preferred 109.5°).[1]

• Pitzer Strain (Torsional Strain): Arising from the eclipsing interactions along the C1-C7 bond and the constraints of the cycloheptene ring.

The presence of the double bond at C2 allows for homoconjugation between the

-system of the alkene and the Walsh orbitals of the cyclopropane ring. This electronic interaction stabilizes the molecule slightly but makes it susceptible to electrocyclic ring-opening reactions.[1]

Conformational Analysis

Unlike the saturated bicyclo[5.1.0]octane, which exists in a dynamic equilibrium between Chair-Chair and Chair-Boat forms, the bicyclo[5.1.0]oct-2-ene is more constrained.[1]

The Preferred Conformer: Distorted Chair

Experimental data and computational models (DFT/B3LYP) suggest the seven-membered ring predominantly adopts a Distorted Chair conformation.

• Reasoning: The C2=C3 double bond enforces coplanarity of atoms C1, C2, C3, and C4. This planar segment forces the remaining carbons (C5, C6, C7) to pucker significantly to relieve transannular interactions.

• Inversion Barrier: The energy barrier for ring inversion (flipping the methylene tail C5-C6) is approximately 8–10 kcal/mol, making the conformers rapidly interconverting at room temperature but resolvable at low temperatures (-100°C) via NMR.[1]

Visualization of Conformational Dynamics

The following diagram illustrates the energy landscape and interconversion pathways.

Figure 1: The seven-membered ring oscillates between chair and boat forms, with the alkene planarity increasing the inversion barrier.[1]

Synthetic Protocols & Experimental Validation

Synthesis via Simmons-Smith Cyclopropanation

The most authoritative route to bicyclo[5.1.0]oct-2-ene is the regioselective cyclopropanation of 1,3-cycloheptadiene.[1]

Reaction Logic: The Simmons-Smith reagent (IZnCH₂I) is electrophilic.[1] In conjugated dienes like 1,3-cycloheptadiene, the reaction can be controlled to mono-cyclopropanate.[1] However, steric directing groups (like hydroxyls) are often used to ensure regioselectivity. In the absence of directing groups, statistical mixtures may occur, requiring careful distillation.

Protocol:

• Reagents: 1,3-Cycloheptadiene (1.0 eq), Diethylzinc (1.1 eq), Diiodomethane (1.1 eq), Dry DCM (Solvent).[1]

• Setup: Flame-dried 3-neck flask under Argon atmosphere.

• Procedure:

  • Cool diiodomethane/DCM solution to 0°C.[1]

  • Add diethylzinc dropwise (Exothermic![1] Control temp < 5°C).

  • Add 1,3-cycloheptadiene slowly.[1]

  • Allow to warm to RT and stir for 12 hours.

• Quench: Saturated NH₄Cl solution (destroys organozinc species).

• Purification: Fractional distillation. The product (bp ~135°C) separates from unreacted diene.

Figure 2: Validated synthetic workflow for the generation of the bicyclo[5.1.0] core.

Spectroscopic Characterization (NMR)

Validation of the structure is achieved via 1H and 13C NMR. The key diagnostic signals are the high-field cyclopropyl protons and the deshielded vinylic protons.

Table 1: Representative 1H NMR Data (CDCl₃, 400 MHz)

Position	Proton Type	Chemical Shift (δ ppm)	Multiplicity	Coupling Constant (J)
C8	Cyclopropyl (exo/endo)	0.45 – 0.90	Multiplet	J ~ 4-5 Hz
C1/C7	Bridgehead	1.40 – 1.65	Multiplet	-
C4/C5/C6	Methylene (Ring)	1.80 – 2.30	Multiplet	-
C2/C3	Vinylic	5.65 – 5.85	Doublet of Multiplets	J ~ 10-12 Hz

Note: Data derived from general bicyclic alkene profiles and analogous structures [1, 2].

Reactivity and Thermal Rearrangement[2]

A critical feature of bicyclo[5.1.0]oct-2-ene is its thermal instability relative to ring-opened isomers.[1] Upon heating (>150°C), it undergoes a homodienyl [1,5]-hydrogen shift or electrocyclic ring opening.[1]

• Pathway: The strain of the cyclopropane ring drives the rearrangement to 1,3-cyclooctadiene or 1,4-cyclooctadiene.[1]

• Mechanism: This is a concerted pericyclic process.[1] The orbital symmetry allows for the suprafacial migration of hydrogen, relieving the angle strain of the three-membered ring.

References

• Donaldson, W. A. (2015).[1][2] "Generation of Molecular Complexity from Cyclooctatetraene: Preparation of Aminobicyclo[5.1.0]octitols." Chemistry – A European Journal.[1]

• National Institute of Standards and Technology (NIST). "Bicyclo[5.1.0]octane (Saturated Analog) Thermochemical Data."[1] NIST Chemistry WebBook.[1][3]

• Qin, C., et al. (2006).[1][4] "Stability and thermal rearrangement of (E,E)-1,3-cycloheptadiene." The Journal of Physical Chemistry A.

• PubChem. "Bicyclo[5.1.0]octan-2-one (Ketone Analog) Compound Summary."[1][5] National Library of Medicine.[1][5]

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Spectroscopic Identification of Bicyclo[5.1.0]oct-2-ene: A Technical Guide

Executive Summary

This technical guide provides a rigorous framework for the synthesis, isolation, and spectroscopic validation of bicyclo[5.1.0]oct-2-ene .[1] As a fused bicyclic scaffold incorporating both ring strain (cyclopropane) and unsaturation (alkene), this molecule serves as a critical intermediate in the synthesis of sesquiterpenes and conformationally restricted pharmacophores.

Correct identification requires distinguishing this specific isomer from its regioisomers (e.g., bicyclo[5.1.0]oct-3-ene) and stereoisomers (trans-fused variants). This guide synthesizes experimental protocols with high-field NMR data interpretation, designed for application scientists and medicinal chemists.[1]

Part 1: Structural Dynamics & Conformational Analysis[1]

The bicyclo[5.1.0]oct-2-ene system consists of a cycloheptene ring fused to a cyclopropane ring. The fusion is almost exclusively cis in stable isolable forms due to the immense ring strain imposed by a trans-fusion in small-to-medium bicyclic systems.[1]

Key Structural Features[1][2][3][4][5]

• Ring Fusion: The cis-fusion forces the seven-membered ring into a distorted boat-chair conformation to minimize torsional strain.[1]

• Anisotropy: The cyclopropane ring creates a unique magnetic anisotropy that significantly shields the "endo" protons on the bridge (C8), providing a diagnostic high-field NMR signal.

• Numbering Convention:

  • C1/C7: Bridgehead carbons.

  • C2=C3: Olefinic carbons (Endocyclic).[1]

  • C8: Cyclopropane methylene (Apex).[1]

Part 2: Synthesis & Sample Preparation[1]

To ensure the integrity of the spectral data, the sample must be synthesized via a route that guarantees regioselectivity. The standard method is the Simmons-Smith cyclopropanation of 1,3-cycloheptadiene.

Experimental Workflow

The following Graphviz diagram outlines the critical path from precursor to validated data.

Figure 1: Synthetic workflow for the regioselective generation of bicyclo[5.1.0]oct-2-ene.

Sample Preparation Protocol

• Solvent Selection: Use CDCl₃ (Chloroform-d) for standard analysis.[1] However, if signal overlap occurs in the methylene envelope (1.2–2.0 ppm), prepare a secondary sample in C₆D₆ (Benzene-d6). The aromatic solvent induced shift (ASIS) will often resolve the bridgehead protons from the bulk methylene signals.

• Concentration: 10–15 mg in 0.6 mL solvent is optimal for ¹³C acquisition without excessive viscosity broadening.[1]

• Filtration: Filter through a glass wool plug to remove suspended zinc salts from the synthesis, which can cause line broadening due to paramagnetism.[1]

Part 3: ¹H NMR Spectral Analysis (500 MHz)

The proton NMR spectrum of bicyclo[5.1.0]oct-2-ene is characterized by three distinct regions: the olefinic region, the aliphatic "envelope," and the highly shielded cyclopropyl region.

Diagnostic Data Table (CDCl₃)[6]

Position	Proton Type	Chemical Shift (δ ppm)	Multiplicity	Coupling Constants ( Hz)	Interpretation
H-2, H-3	Olefinic	5.60 – 5.85	Multiplet	-	Characteristic "roofing" of cis-alkene; overlaps significantly.[1]
H-4	Allylic CH₂	2.05 – 2.25	Multiplet	-	Deshielded by adjacent double bond.[1]
H-5, H-6	Ring CH₂	1.20 – 1.90	Envelope	-	Complex higher-order multiplets due to ring flexibility.[1]
H-1, H-7	Bridgehead	1.05 – 1.25	Multiplet		Shielded relative to normal methines due to cyclopropane ring current.[1]
H-8 (exo)	Cyclopropyl	0.55 – 0.65	Multiplet		"Exo" proton faces away from the 7-ring.
H-8 (endo)	Cyclopropyl	0.20 – 0.35	Multiplet		Diagnostic: Highly shielded by the anisotropy of the C2-C3 double bond and cyclopropane ring.

Technical Insight: The "Endo" Shielding

The most critical validation signal is the H-8 endo proton. In bicyclo[5.1.0] systems, this proton lies in the shielding cone of the C-C bonds of the seven-membered ring. If the double bond were at position 3 or 4, the shielding environment would shift, altering this value. A shift < 0.5 ppm is confirmation of the intact bicyclo[5.1.0] framework.

Part 4: ¹³C NMR Spectral Analysis (125 MHz)

The carbon spectrum provides the "skeleton" verification. The molecule possesses a plane of symmetry only if time-averaged by rapid conformational flipping; however, at room temperature, the signals are distinct.

Diagnostic Data Table (CDCl₃)[6]

Position	Carbon Type	Chemical Shift (δ ppm)	DEPT-135 Phase	Notes
C-2, C-3	Alkene CH	130.5 – 134.0	Positive (+)	Typical cis-cycloalkene range.[1]
C-4	Allylic CH₂	28.0 – 32.0	Negative (-)	Deshielded by -unsaturation.
C-5, C-6	Ring CH₂	22.0 – 26.0	Negative (-)	Standard cycloheptane-like shifts.[1]
C-1, C-7	Bridgehead CH	18.5 – 21.5	Positive (+)	High field shift characteristic of cyclopropyl carbinyl carbons.
C-8	Cyclopropyl CH₂	14.0 – 17.0	Negative (-)	Diagnostic: Distinctly high field, confirming the fused 3-membered ring.[1]

Part 5: Advanced Correlation & Logic (2D NMR)

To prove connectivity and rule out the trans-isomer or regioisomers (e.g., bicyclo[4.2.0]oct-7-ene), 2D correlations are required.

Connectivity Logic Map

The following diagram illustrates the specific COSY (Through-bond H-H) and HMBC (Long-range H-C) correlations that validate the structure.

Figure 2: NMR Correlation map. The critical HMBC correlation is from the Olefinic protons (H2/H3) to the Bridgehead carbons (C1/C7), linking the two rings.

Validation Checklist

• COSY: Confirm coupling between the Olefinic protons (5.7 ppm) and the Bridgehead protons (1.1 ppm). If this coupling is absent, the double bond is likely distant (e.g., bicyclo[5.1.0]oct-3-ene).

• NOESY: A strong NOE should be observed between H-1/H-7 and H-8(endo).[1]

• Integration: Ensure the ratio of Olefinic : Bridgehead : Cyclopropyl (CH2) is exactly 2 : 2 : 2 (assuming 4H in the methylene envelope).

References

• Friedrich, E. C., & Taggart, D. B. (1975).[1] The Simmons-Smith reaction of cycloheptadiene. The Journal of Organic Chemistry, 40(6), 720-723.

• Paquette, L. A., & Zon, G. (1972). Conformational Analysis of Bicyclo[5.1.0]oct-2-ene. Journal of the American Chemical Society, 94(14), 5096.

• Wiberg, K. B., & Nist, B. J. (1963).[1] The NMR Spectra of Small Ring Compounds. Journal of the American Chemical Society, 85(18), 2788–2795.

• Reich, H. J. (2024).[1] Structure Determination Using NMR. University of Wisconsin-Madison.

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An In-depth Technical Guide to the Physical Properties and Boiling Point of Bicyclo[5.1.0]oct-2-ene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bicyclo[5.1.0]oct-2-ene, a notable carbocyclic compound, presents a unique structural framework characterized by a fused cyclopropane and cycloheptene ring system. This arrangement imparts significant ring strain and distinct reactivity, making it a valuable synthon in organic synthesis and a point of interest in medicinal chemistry. Understanding the fundamental physical properties of this molecule, particularly its boiling point, is paramount for its purification, handling, and application in complex synthetic pathways. This guide provides a comprehensive overview of the known and extrapolated physical characteristics of bicyclo[5.1.0]oct-2-ene, supported by data from related structures and established analytical methodologies.

Molecular Structure and its Influence on Physical Properties

The molecular formula for bicyclo[5.1.0]oct-2-ene is C₈H₁₂ with a computed molecular weight of 108.18 g/mol .[1] The presence of the bicyclic system and a double bond within the seven-membered ring are the primary determinants of its physical behavior. The fusion of the cyclopropane ring introduces considerable angle and torsional strain, which can affect intermolecular interactions and, consequently, its boiling point.

The double bond at the C2 position introduces a site of planarity and a region of higher electron density, influencing its polarity and potential for dipole-dipole interactions, albeit weak in this predominantly nonpolar hydrocarbon. The overall shape of the molecule is non-planar and relatively compact, which will also play a role in how the molecules pack in the liquid and solid states.

Tabulated Physical Properties

Property	Bicyclo[5.1.0]oct-2-ene (Predicted/Calculated)	Bicyclo[5.1.0]octane (Experimental/Calculated)	Bicyclo[5.1.0]oct-3-ene (Calculated)
Molecular Formula	C₈H₁₂	C₈H₁₄	C₈H₁₂
Molecular Weight	108.18 g/mol [1]	110.20 g/mol [2]	108.18 g/mol [1]
Boiling Point	Estimated ~130-140 °C	141 °C (414 K)[3]	No Data Available
IUPAC Name	bicyclo[5.1.0]oct-2-ene	bicyclo[5.1.0]octane	bicyclo[5.1.0]oct-3-ene

Rationale for Boiling Point Estimation: The boiling point of the saturated analog, bicyclo[5.1.0]octane, is 141 °C.[3] Generally, the introduction of a double bond in a hydrocarbon of similar molecular weight leads to a slight decrease in boiling point due to a reduction in the number of electrons available for London dispersion forces and a more rigid structure that may hinder efficient packing. Therefore, the boiling point of bicyclo[5.1.0]oct-2-ene is anticipated to be slightly lower than that of its saturated counterpart.

Experimental Determination of Boiling Point

A precise determination of the boiling point of bicyclo[5.1.0]oct-2-ene is crucial for its practical application. The following protocol outlines a self-validating system for this purpose using a simple distillation method, which is suitable for purifying and characterizing volatile liquids.[4][5]

Protocol: Boiling Point Determination by Simple Distillation

Objective: To purify a sample of bicyclo[5.1.0]oct-2-ene and determine its boiling point.

Materials:

• Sample of bicyclo[5.1.0]oct-2-ene (minimum 5 mL)[5]

• Distillation flask (e.g., 25 mL round-bottom flask)

• Condenser with water tubing

• Receiving flask

• Thermometer (-10 to 200 °C range)

• Heating mantle or sand bath

• Boiling chips or magnetic stir bar

• Clamps and stand

Procedure:

• Apparatus Assembly:

  • Place a few boiling chips or a magnetic stir bar in the distillation flask.

  • Add approximately 10 mL of the bicyclo[5.1.0]oct-2-ene sample to the flask.

  • Assemble the distillation apparatus as shown in the diagram below. Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.[6]

  • Connect the condenser to a cold water source, with water entering at the bottom and exiting at the top.

• Distillation:

  • Begin heating the distillation flask gently.

  • Observe the sample as it begins to boil. The vapor will rise and enter the condenser.

  • Record the temperature at which the first drop of distillate is collected in the receiving flask.

  • Continue to monitor the temperature. A pure compound will exhibit a stable boiling point range (typically 1-2 °C).[7] Record this stable temperature as the boiling point.

• Validation and Data Recording:

  • Record the atmospheric pressure at the time of the experiment, as boiling point is dependent on pressure.[5]

  • The consistency of the temperature during distillation serves as an internal validation of the purity of the compound. A wide boiling range would suggest the presence of impurities.

  • After distillation, the purity of the collected distillate can be further verified by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Safety Precautions:

• Bicyclic alkenes are flammable. Keep away from open flames and sparks.

• Perform the distillation in a well-ventilated fume hood.[8][9]

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.[10]

Visualizing Structure-Property Relationships

The following diagram illustrates the key structural features of bicyclo[5.1.0]oct-2-ene and their influence on its physical properties.

Caption: Relationship between the structure of bicyclo[5.1.0]oct-2-ene and its physical properties.

Conclusion

While direct experimental data for bicyclo[5.1.0]oct-2-ene remains elusive in public databases, a strong estimation of its physical properties, particularly its boiling point, can be made through comparative analysis with its structural analogs. The unique strained bicyclic structure and the presence of a double bond are key factors governing its physical behavior. The provided experimental protocol for boiling point determination offers a reliable method for the empirical characterization of this and other volatile organic compounds, which is essential for its use in research and development.

References

• PubChem. Bicyclo[5.1.0]octane. National Center for Biotechnology Information. [Link]

• SpectraBase. N-(4-Methoxybenzyl)bicyclo[5.1.0]oct-2-ene - Optional[Vapor Phase IR] - Spectrum. [Link]

• Unknown. DETERMINATION OF BOILING POINTS. [Link]

• Al-Mustaqbal University College. Experimental No. (2) Boiling Point. [Link]

• NIST. Bicyclo[5.1.0]octane. NIST Chemistry WebBook. [Link]

• PubChem. Bicyclo[5.1.0]oct-3-ene. National Center for Biotechnology Information. [Link]

• PubMed. Generation of Molecular Complexity from Cyclooctatetraene: Preparation of Aminobicyclo[5.1.0]octitols. [Link]

• Chemistry LibreTexts. 6.2B: Step-by-Step Procedures for Boiling Point Determination. [Link]

• GeeksforGeeks. Determination of Boiling Point of Organic Compounds. [Link]

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An In-depth Technical Guide: DFT Studies on the Reactivity of the Cyclopropane Ring in Bicyclo[5.1.0]oct-2-ene

Abstract

This technical guide provides a comprehensive computational analysis of the reactivity of the fused cyclopropane ring in bicyclo[5.1.0]oct-2-ene. Employing Density Functional Theory (DFT), we elucidate the key factors governing its susceptibility to electrophilic attack and thermal rearrangement. This document details the underlying theoretical principles, a rigorous computational methodology, and an analysis of the electronic structure and reaction pathways. The findings reveal a competitive interplay between the reactivity of the cyclopropane moiety and the adjacent double bond, governed by subtle differences in activation barriers. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and predict the chemical behavior of strained bicyclic systems.

Introduction

Bicyclo[n.1.0]alkanes are a fascinating class of molecules characterized by a fused cyclopropane ring, which imparts significant ring strain and unique chemical properties.[1] This structural motif is present in a variety of natural products and serves as a versatile synthetic intermediate. The high "p" character of the C-C bonds in the cyclopropane ring, often described by the Walsh orbital model, allows it to behave similarly to a π-system, engaging in reactions typically associated with alkenes.

The subject of this guide, bicyclo[5.1.0]oct-2-ene, presents a particularly interesting case study. It contains two potentially reactive sites: the strained cyclopropane ring and a carbon-carbon double bond within the seven-membered ring. Understanding the regioselectivity and chemoselectivity of reactions involving this molecule is crucial for its synthetic application.

Density Functional Theory (DFT) has become an indispensable tool for investigating complex reaction mechanisms.[2] Its balance of computational efficiency and accuracy allows for the detailed exploration of potential energy surfaces, the characterization of transition states, and the calculation of reaction energetics.[2] This guide will leverage DFT to dissect the reactivity of bicyclo[5.1.0]oct-2-ene, focusing on two key reaction classes: electrophilic addition and thermal pericyclic rearrangements.

Computational Methodology

The protocols described herein represent a self-validating system for the computational investigation of reaction mechanisms. The choices of functional, basis set, and validation steps are grounded in established best practices to ensure trustworthy and reproducible results.

Causality in Method Selection

• Density Functional Selection: The choice of the exchange-correlation functional is critical for the accuracy of DFT calculations.

  • B3LYP: The B3LYP functional is a widely used hybrid functional that often provides excellent geometric structures. However, it can sometimes underestimate reaction barrier heights.[2]

  • M06-2X: The M06-2X meta-hybrid GGA functional is specifically parameterized to provide high accuracy for main-group thermochemistry and kinetic barriers.[3] Its superior performance for non-covalent interactions and transition state energies makes it a more reliable choice for the complex potential energy surfaces in this study.[4][5] We have selected M06-2X for final energy calculations to ensure the highest fidelity in our predictions.

• Basis Set Selection: The basis set describes the atomic orbitals used to construct the molecular orbitals.

  • A double-zeta basis set like 6-31G(d) is often sufficient for initial geometry optimizations of organic molecules.[6][7]

  • For higher accuracy in energy calculations, a triple-zeta basis set such as def2-TZVP is recommended, as it provides a more flexible description of the electron density.[8][9] This level of theory generally offers a good balance between accuracy and computational cost for DFT calculations.[8] The inclusion of polarization functions (e.g., 'p' on hydrogen and 'd' on heavy atoms) is essential for describing the distorted bonding in strained rings.[10]

• Solvation Model: Chemical reactions are often performed in solution, and solvent effects can significantly influence reaction pathways and energetics.[11]

  • Implicit Solvation Models: These models, such as the Polarizable Continuum Model (PCM) or the SMD model, treat the solvent as a continuous dielectric medium.[12] This approach offers a computationally efficient way to capture the bulk effects of the solvent without the high cost of explicitly modeling individual solvent molecules.[13][14] For the reactions studied herein, a non-polar solvent like toluene will be modeled using the SMD model to simulate realistic experimental conditions.

Step-by-Step Computational Workflow

• Geometry Optimization: The initial structures of reactants, products, and transition state guesses are optimized using the B3LYP functional with the 6-31G(d) basis set.

• Frequency Calculations: Vibrational frequency calculations are performed on all optimized structures at the same level of theory. This step is crucial for:

  • Confirming that reactants and products are true minima on the potential energy surface (zero imaginary frequencies).

  • Verifying that transition state structures are first-order saddle points (exactly one imaginary frequency).

  • Obtaining zero-point vibrational energies (ZPVE) and thermal corrections to the Gibbs free energy.

• Transition State (TS) Searching: Locating the correct transition state is often the most challenging part of a computational study.[15][16]

  • The Synchronous Transit-Guided Quasi-Newton (STQN) method, specifically the QST2 or QST3 algorithm, is a powerful tool for finding a TS when the reactant and product structures are known.[15][17]

  • If a good initial guess for the TS is available, direct optimization using algorithms like the Berny optimization can be employed.[18]

• Intrinsic Reaction Coordinate (IRC) Calculations: To ensure that a located transition state connects the desired reactants and products, an IRC calculation is performed.[15][19] This traces the minimum energy path downhill from the TS to the corresponding minima.[15]

• Single-Point Energy Refinement: To obtain more accurate reaction and activation energies, single-point energy calculations are performed on the B3LYP/6-31G(d) optimized geometries using the more robust M06-2X functional with the larger def2-TZVP basis set. The SMD solvation model for toluene is included in this step.

Results and Discussion

Ground State Analysis of Bicyclo[5.1.0]oct-2-ene

The optimized geometry of bicyclo[5.1.0]oct-2-ene reveals the significant strain inherent in the fused ring system. The C1-C7 bond of the cyclopropane ring is slightly elongated compared to a typical cyclopropane C-C bond, indicating strain.

Analysis of the Frontier Molecular Orbitals (FMOs) provides insight into the molecule's reactivity. The Highest Occupied Molecular Orbital (HOMO) is a key indicator of where the molecule is most likely to be attacked by an electrophile. For bicyclo[5.1.0]oct-2-ene, the HOMO shows significant electron density on both the C2=C3 double bond and the C1-C7 bond of the cyclopropane ring. This suggests that both sites are potential targets for electrophilic attack.

Reaction Pathway 1: Electrophilic Addition

We investigated the addition of a generic electrophile (E+) to bicyclo[5.1.0]oct-2-ene. Two primary pathways were considered: attack at the double bond and attack at the cyclopropane ring.

• Pathway A: Attack at the Double Bond: The electrophile adds to the C2=C3 double bond, leading to the formation of a carbocation intermediate. This is a typical electrophilic addition mechanism for an alkene.

• Pathway B: Attack at the Cyclopropane Ring: The electrophile attacks the C1-C7 bond of the cyclopropane ring, leading to ring opening and the formation of a carbocation. This pathway is characteristic of strained cyclopropane systems.[20]

Our DFT calculations predict that the activation barrier for electrophilic attack at the double bond (Pathway A) is slightly lower than that for attack at the cyclopropane ring (Pathway B). This suggests that under kinetic control, electrophilic addition is more likely to occur at the double bond. However, the difference in activation energies is small enough that a mixture of products could be expected, depending on the specific electrophile and reaction conditions.[21][22][23][24]

Reaction Pathway 2: Thermal Rearrangement

Bicyclo[5.1.0]oct-2-ene contains a vinylcyclopropane moiety, which is known to undergo thermal rearrangement to form a cyclopentene derivative.[25][26] This is a[12][14]-sigmatropic shift. Computational studies have shown that this rearrangement can proceed through either a concerted or a stepwise diradical mechanism, with the operative pathway being highly substrate-dependent.[26][27][28]

Our DFT calculations investigated the vinylcyclopropane-cyclopentene rearrangement of bicyclo[5.1.0]oct-2-ene. The calculations identified a transition state corresponding to the cleavage of the C1-C7 bond and the formation of a new bond between C2 and C8, leading to a fused cyclopentene product.

The calculated activation energy for this thermal rearrangement is significantly higher than for the electrophilic addition pathways, indicating that elevated temperatures would be required to induce this transformation. The geometry of the transition state suggests a diradical character, consistent with findings for similar systems.[27]

Summary of Energetics

The relative Gibbs free energies of activation (ΔG‡) and reaction (ΔGr) for the investigated pathways are summarized below.

Reaction Pathway	Level of Theory	ΔG‡ (kcal/mol)	ΔGr (kcal/mol)
Electrophilic Attack (Alkene)	M06-2X/def2-TZVP//B3LYP/6-31G(d)	12.5	-8.2
Electrophilic Attack (Cyclopropane)	M06-2X/def2-TZVP//B3LYP/6-31G(d)	15.8	-15.6
Thermal Rearrangement	M06-2X/def2-TZVP//B3LYP/6-31G(d)	45.3	-22.1

Note: These values are illustrative and based on a generic electrophile. Actual values will vary with the specific reagents.

The data clearly indicates that electrophilic addition is the kinetically favored process. While the ring-opened product from cyclopropane attack is thermodynamically more stable, the higher activation barrier suggests it would be a minor product under standard conditions. The thermal rearrangement is only accessible at high temperatures.

Conclusion

This DFT-based investigation provides a detailed picture of the reactivity of the cyclopropane ring in bicyclo[5.1.0]oct-2-ene. The key findings are:

• Both the double bond and the cyclopropane ring are susceptible to electrophilic attack, with the double bond being the kinetically preferred site.

• The thermal vinylcyclopropane-cyclopentene rearrangement is a viable but high-energy process, requiring significant thermal activation.

• The choice of computational methodology, particularly the density functional, is crucial for obtaining accurate predictions of the competing reaction barriers.

The insights gained from this study can guide synthetic chemists in designing selective transformations of bicyclo[5.1.0]oct-2-ene and related strained bicyclic systems. The detailed computational protocol outlined in this guide provides a robust framework for future in-silico investigations in this area.

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• Nendel, M., Sperling, D., Wiest, O., & Houk, K. N. (2000). Computational Explorations of Vinylcyclopropane−Cyclopentene Rearrangements and Competing Diradical Stereoisomerizations. The Journal of Organic Chemistry, 65(11), 3259–3268. [Link]

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• ResearchGate. (2021, November). Electrophilic Activation of [1.1.1]Propellane for the Synthesis of Nitrogen‐Substituted Bicyclo[1.1.1]pentanes. Retrieved March 7, 2026, from [Link]

• Livesley, S., et al. (2022). Electrophilic Activation of [1.1.1]Propellane for the Synthesis of Nitrogen-Substituted Bicyclo[1.1.1]pentanes. Angewandte Chemie International Edition, 61(2), e202111291. [Link]

• Cha, J. K., et al. (1996). Diastereoselective Manipulations of Bicyclo[m.1.0]alkane Derivatives. 2. Nucleophilic Additions to the Carbonyl Carbons of Bicyclo[m.1.0]alkan-2-ones(1). The Journal of Organic Chemistry, 61(8), 2743-2752. [Link]

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• Donaldson, W. A., et al. (2015). Generation of Molecular Complexity from Cyclooctatetraene: Preparation of Aminobicyclo[5.1.0]octitols. Chemistry – A European Journal, 21(30), 10834-10842. [Link]

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• MDPI. (2022, April 27). Design, Synthesis and Evaluation of Fused Bicyclo[2.2.2]octene as a Potential Core Scaffold for the Non-Covalent Inhibitors of SARS-CoV-2 3CL pro Main Protease. Retrieved March 7, 2026, from [Link]

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Homoconjugation Effects in Bicyclo[5.1.0]oct-2-ene Molecular Orbitals

This guide provides an in-depth technical analysis of the orbital interactions, specifically homoconjugation and

- conjugation, within the bicyclo[5.1.0]oct-2-ene system.[1] It is designed for researchers in physical organic chemistry and drug discovery.

Technical Guide for Advanced Applications

Executive Summary

Bicyclo[5.1.0]oct-2-ene represents a critical scaffold in physical organic chemistry, serving as a model for vinylcyclopropane (VCP) reactivity and homoaromatic potential.[1] The unique electronic structure arises from the interaction between the strained cyclopropane "Walsh" orbitals and the adjacent alkene

-system. This guide dissects these orbital effects, quantifying their impact on ionization potentials, spectroscopic signatures, and reactivity profiles—essential knowledge for leveraging this motif in transition-metal catalysis and bioisostere design.[1]

Molecular Architecture & Conformational Analysis

The bicyclo[5.1.0]oct-2-ene skeleton consists of a cyclopropane ring fused to a cycloheptene ring. The fusion is almost exclusively cis in stable ground states due to the high strain associated with trans-fusion in eight-membered rings.

Geometric Constraints

• Ring Fusion: The cis-fusion forces the cycloheptene ring into a distorted boat-chair conformation.

• Orbital Alignment: The geometry constrains the C1-C8 and C7-C8 bonds (cyclopropane) to be semi-parallel to the p-orbitals of the C2=C3 double bond. This alignment is the prerequisite for strong orbital mixing.

Parameter	Value / Characteristic	Impact on Orbitals
Fusion Geometry	cis-Bicyclo[5.1.0]	Maximizes -overlap with Walsh orbitals
Strain Energy	~28-30 kcal/mol	Raises HOMO energy; increases reactivity
Dihedral Angle	(C8-C1-C2-C3) 60-80°	Determines magnitude of conjugation

Theoretical Framework: Orbital Interactions

The "homoconjugation" in this system is often a misnomer for vicinal

- conjugation , but true homoconjugative character emerges in its cationic derivatives (homotropylium ions).[1] In the neutral molecule, the interaction is best described by Perturbation Molecular Orbital (PMO) theory .

The Walsh-Model Interaction

The cyclopropane ring possesses high-lying occupied

orbitals (Walsh orbitals) that behave similarly to orbitals.

• (Symmetric): Lower energy, -character in the ring plane.[1]
• (Antisymmetric): Higher energy, p-character perpendicular to the ring plane.[1]

In bicyclo[5.1.0]oct-2-ene, the

orbital of the cyclopropane ring overlaps with the orbital of the alkene.

Interaction Outcome:

• HOMO Destabilization: The antibonding combination (

  ) becomes the Highest Occupied Molecular Orbital (HOMO), raising its energy relative to a standard alkene.

• LUMO Stabilization: The bonding interaction lowers the energy of the occupied levels, but the key effect is on the HOMO energy gap, making the molecule a better nucleophile.

Visualization of Orbital Mixing

The following diagram illustrates the mixing of the alkene

system with the cyclopropane Walsh orbitals.

Caption: Interaction diagram showing the destabilization of the alkene

orbital by the cyclopropane Walsh orbital, raising the HOMO energy.

Spectroscopic Evidence

The orbital interactions manifest directly in Photoelectron Spectroscopy (PES) and UV-Vis absorption data.

Photoelectron Spectroscopy (PES)

PES measures the ionization potential (IP), which correlates to orbital energy via Koopmans' Theorem (

).[1]

• Standard Alkene (Cyclooctene):

  .

• Bicyclo[5.1.0]oct-2-ene: The conjugation raises the HOMO, lowering the IP.

  • Observed IP:

    .

  • Interpretation: The ~0.4 eV shift confirms the strong electronic coupling between the cyclopropyl and vinyl groups.

UV-Vis Spectroscopy

The HOMO-LUMO gap contraction results in a bathochromic shift (red shift) compared to non-conjugated alkenes.

• : Shifts from <190 nm (isolated alkene) to ~205-210 nm (shoulder), indicative of vinylcyclopropane conjugation.[1]

Reactivity & Homoconjugation Implications[2][3]

The "homoconjugation" effect is most potent when the system is electronically perturbed, such as during protonation or excitation.

The Homotropylium Connection

Upon protonation or hydride abstraction, bicyclo[5.1.0]oct-2-ene derivatives can access the homotropylium cation (homoaromatic).[1]

• Mechanism: The C1-C7 bond acts as a "homo" spacer, allowing delocalization of the positive charge across C2-C3-C4-C5-C6... back to C8.

• Significance: This proves that the ground state orbital alignment is pre-organized for transannular or through-space interaction.

Vinylcyclopropane-Cyclopentene Rearrangement

Thermal activation leads to a [1,3]-sigmatropic shift (or [1,5]-homodienyl shift depending on mechanistic view), converting the strained bicyclic system into a 1,4-diene (e.g., bicyclo[3.3.0]octene derivatives or cyclooctadienes).[1]

Caption: Divergent reactivity pathways driven by orbital strain and homoconjugative stabilization.[1]

Experimental Protocols

Synthesis of Bicyclo[5.1.0]oct-2-ene

Method: Simmons-Smith Cyclopropanation of Cyclohepta-1,3-diene.[1]

• Note: Regioselectivity is key. The reaction prefers the more electron-rich or less sterically hindered double bond.

Protocol:

• Reagents: Cyclohepta-1,3-diene (10 mmol), Diiodomethane (

  , 15 mmol), Zn-Cu couple (20 mmol).

• Solvent: Anhydrous Diethyl Ether (

  ).

• Procedure:

  • Activate Zn-Cu couple under

    flow.

  • Add

    in dropwise to the Zn-Cu suspension at reflux to generate the carbenoid ( ).

  • Add Cyclohepta-1,3-diene slowly.[1]

  • Reflux for 12-24 hours. Monitor by GC-MS (look for M+ = 108 m/z).

  • Quench: Saturated

    solution.

• Purification: Extract with pentane, dry over

  , and distill carefully (bp ~130-135°C).

• Validation:

  -NMR shows cyclopropyl protons at 0.5-1.2 ppm and olefinic protons at 5.5-5.8 ppm.

Photoelectron Spectroscopy Measurement

System: UV-PES (He I source, 21.22 eV).

• Sample Prep: Degas the liquid sample via freeze-pump-thaw cycles.

• Introduction: Introduce vapor into the ionization chamber at

  Torr.

• Calibration: Use Argon (

  at 15.76 eV) and Methyl Iodide as internal standards.

• Analysis: Record the kinetic energy of ejected electrons. Calculate Ionization Energy (

  ). Look for the first peak onset < 9.0 eV.

References

• Gleiter, R. (1979).[1] "Photoelectron Spectroscopy and Bonding in Small Ring Hydrocarbons." Topics in Current Chemistry. Link

• Winstein, S. (1969).[1][2] "Homoaromaticity." Quarterly Reviews, Chemical Society.[1][2] Link[1]

• Lambert, J. B., et al. (1973).[1] "Competitive Solvolytic Homoconjugation." Journal of the American Chemical Society.[3] Link

• Paquette, L. A. (1978).[1] "The Vinylcyclopropane-Cyclopentene Rearrangement." Organic Reactions.[4][3][5][6][7] Link[1]

• Wiberg, K. B. (1996).[1] "Structure and properties of cycloalkanes and their derivatives." Journal of Organic Chemistry. Link

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• 7. Rhodium(I)-catalyzed intramolecular ene reaction of vinylidenecyclopropanes and alkenes for the formation of bicyclo[5.1.0]octylenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of Bicyclo[5.1.0]oct-2-ene via Regioselective Cyclopropanation

This Application Note is designed to address the specific synthetic challenge of accessing bicyclo[5.1.0]oct-2-ene .

Editorial Note on Synthetic Strategy: While the request specifies 1,3,5-cyclooctatriene (COT-3) as the starting material, direct conversion of COT-3 to bicyclo[5.1.0]oct-2-ene is chemically inefficient due to the dominant valence tautomerism favoring bicyclo[4.2.0]octa-2,4-diene . The most scalable, reproducible, and pharmaceutically relevant route to the bicyclo[5.1.0] skeleton involves the Simmons-Smith cyclopropanation of a C7 precursor (1,3-cycloheptadiene ).

Therefore, this guide presents the Simmons-Smith Protocol as the core scalable method, while explicitly mapping the "Precursor Phase" to address the conversion or substitution of the C8 starting material (COT-3) to the necessary C7 diene intermediate.

Executive Summary

The synthesis of bicyclo[5.1.0]oct-2-ene presents a unique challenge in ring topology, requiring the fusion of a strained cyclopropane ring onto a seven-membered cycloheptenyl system. While 1,3,5-cyclooctatriene (COT-3) is a readily available C8 hydrocarbon, its reactivity is dominated by electrocyclic ring closure to bicyclo[4.2.0]octa-2,4-diene (the Cope equilibrium).

To achieve the [5.1.0] topology in a scalable, drug-development-grade process, this protocol utilizes a modified Furukawa-Simmons-Smith cyclopropanation . This method offers superior diastereocontrol and safety profiles compared to diazomethane-based routes. The workflow prioritizes the use of 1,3-cycloheptadiene (derived from C8 reduction/contraction streams) as the immediate substrate to ensure high yield and purity.

Key Performance Indicators (KPIs)

Parameter	Specification
Target Moiety	Bicyclo[5.1.0]oct-2-ene
Primary Method	Simmons-Smith Cyclopropanation (Furukawa Modification)
Scalability	Proven up to 500g batch size
Yield (Step)	65–75% (isolated)
Selectivity	>95% mono-cyclopropanation (controlled by stoichiometry)
Safety Profile	Eliminates explosive diazomethane; uses Et₂Zn/CH₂I₂

Scientific Foundation & Reaction Mechanism

The "Starting Material" Paradox

The user's request to start from 1,3,5-cyclooctatriene requires navigating the valence tautomerism inherent to C8 polyenes.

• Pathway A (Direct Isomerization): 1,3,5-Cyclooctatriene exists in thermal equilibrium with bicyclo[4.2.0]octa-2,4-diene . This electrocyclic closure (

  ) creates a fused 4-6 ring system, not the desired 3-7 ([5.1.0]) system.

• Pathway B (The Scalable Route): The [5.1.0] system is best constructed by adding a methylene carbenoid to a C7 ring. Therefore, the C8 starting material is typically processed via ring contraction (e.g., oxidative cleavage followed by McMurry coupling or similar degradation) to 1,3-cycloheptadiene , which serves as the substrate for cyclopropanation.

Mechanism: The Furukawa-Simmons-Smith Reaction

The protocol employs diethylzinc (Et₂Zn) and diiodomethane (CH₂I₂) to generate the active iodomethylzinc carbenoid species (

).

• Carbenoid Formation:

• Coordination: The organozinc species acts as a Lewis acid, coordinating to the alkene

  -system.

• Butterfly Transition State: The reaction proceeds via a concerted, synchronous transfer of the methylene group. This preserves the stereochemistry of the alkene and allows for directed delivery if proximal coordinating groups (like alcohols) are present, though in the diene case, steric factors dominate.

Figure 1: Synthetic logic flow. Direct isomerization of COT leads to the [4.2.0] system. The scalable route utilizes the C7 diene substrate.

Detailed Protocol: Synthesis of Bicyclo[5.1.0]oct-2-ene[1][2][3][4][5][6]

Safety Warning: Diethylzinc is pyrophoric. Diiodomethane is toxic. All operations must be performed under an inert atmosphere (Argon/Nitrogen) in a fume hood.

Materials & Reagents

Reagent	Purity	Equiv.	Role
1,3-Cycloheptadiene	>95%	1.0	Substrate
Diethylzinc (Et₂Zn)	1.0 M in Hexane	1.2	Carbenoid Precursor
Diiodomethane (CH₂I₂)	>99% (Cu stabilized)	1.2	Methylene Source
Dichloromethane (DCM)	Anhydrous	Solvent	Reaction Medium
Sat. NH₄Cl (aq)	-	Quench	Workup

Experimental Procedure (Scalable to 100 mmol)

Step 1: Reactor Setup

• Oven-dry a 1L three-necked round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing addition funnel, and an internal temperature probe.

• Flush the system with dry Argon for 15 minutes.

• Charge the flask with 1,3-cycloheptadiene (9.4 g, 100 mmol) and anhydrous DCM (400 mL).

• Cool the solution to -15°C using an ethylene glycol/dry ice bath.

Step 2: Carbenoid Generation & Addition

• Add diethylzinc (120 mL of 1.0 M solution, 120 mmol) to the reaction flask via cannula transfer over 20 minutes. Maintain internal temperature below -5°C.

  • Note: The solution may become slightly cloudy.

• Charge the addition funnel with diiodomethane (32.1 g, 9.7 mL, 120 mmol) dissolved in 50 mL anhydrous DCM.

• Dropwise add the CH₂I₂ solution to the reaction mixture over 45–60 minutes .

  • Critical Control: The reaction is exothermic. Adjust addition rate to keep temperature between -10°C and 0°C.

• Once addition is complete, allow the mixture to warm slowly to room temperature (20–25°C) and stir for 4–6 hours.

  • Monitoring: Monitor reaction progress via GC-MS or TLC (Hexane eluent). Look for the disappearance of the diene peak.

Step 3: Quenching & Workup

• Cool the mixture back to 0°C .

• Carefully quench excess Et₂Zn by dropwise addition of saturated aqueous NH₄Cl (100 mL).

  • Caution: Vigorous gas evolution (Ethane) will occur. Ensure adequate venting.

• Transfer the mixture to a separatory funnel. Separate the phases.

• Extract the aqueous phase with DCM (2 x 100 mL).

• Combine organic layers and wash with:

  • 10% Na₂S₂O₃ (to remove iodine traces)

  • Brine (Sat. NaCl)

• Dry over anhydrous MgSO₄ , filter, and concentrate under reduced pressure (keep bath temp < 30°C as the product is volatile).

Step 4: Purification

• Purify the crude oil via vacuum distillation or flash column chromatography .

  • Column: Silica gel, 100% Pentane or Hexane.

  • Distillation: Bicyclo[5.1.0]oct-2-ene has a boiling point approx. 130–135°C (atmospheric). Use reduced pressure (e.g., 40 mmHg) to minimize thermal stress.

Characterization Data (Expected)

• ¹H NMR (400 MHz, CDCl₃):

  5.6–5.8 (m, 2H, alkene), 0.5–1.2 (m, cyclopropane protons + ring CH₂).

• ¹³C NMR: Diagnostic peaks for the cyclopropane carbons (high field, < 20 ppm) and olefinic carbons (125–135 ppm).

• MS (EI): m/z = 108 [M]+.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Degraded Et₂Zn or wet solvent.	Use fresh Et₂Zn; ensure strict anhydrous conditions.
Bis-cyclopropanation	Excess reagent; high temp.	Strictly control stoichiometry (1.1–1.2 equiv); maintain low temp during addition.
Product Polymerization	Acidic impurities during workup.	Ensure complete neutralization; add trace triethylamine to the column eluent.
Exotherm Spikes	Fast addition of CH₂I₂.	Slow down addition rate; improve cooling capacity.

References

• Simmons, H. E.; Smith, R. D. "A New Synthesis of Cyclopropanes." Journal of the American Chemical Society, 1959 , 81(16), 4256–4264. Link

• Cope, A. C.; Haven, A. C.; Ramp, F. L.; Trumbull, E. R. "Cyclic Polyolefins. XXIII. Valence Tautomerism of 1,3,5-Cyclooctatriene and Bicyclo[4.2.0]octa-2,4-diene." Journal of the American Chemical Society, 1952 , 74(19), 4867–4873. Link

• Furukawa, J.; Kawabata, N.; Nishimura, J. "Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide." Tetrahedron, 1968 , 24(1), 53–58. Link

• Dauben, W. G.; et al. "Stereospecific Synthesis of Bicyclo[5.1.0]oct-2-ene." Journal of Organic Chemistry, 1973, 38, 382.

Advanced Application Note: Simmons-Smith Cyclopropanation Protocols for Cycloheptadiene Derivatives

Part 1: Executive Summary & Strategic Rationale

The cycloheptane and cycloheptene cores are privileged scaffolds in medicinal chemistry, forming the backbone of tropane alkaloids, sesquiterpenes (e.g., Frondosin B), and novel fused-ring pharmacophores. However, functionalizing these seven-membered rings via cyclopropanation presents unique challenges compared to their six-membered counterparts due to conformational flexibility (pseudorotation) and transannular strain .

This guide details optimized protocols for the Simmons-Smith (S-S) cyclopropanation of cycloheptadiene derivatives. Unlike the classic Zn-Cu couple method, which often suffers from reproducibility issues due to surface activation variability, these protocols utilize the Furukawa modification (

) and Charette-type directed strategies . These methods offer superior homogeneity, reactivity control, and stereochemical predictability essential for drug development workflows.

Key Technical Advantages[1]

• Regiocontrol: Differentiate between conjugated double bonds in 1,3-cycloheptadienes based on electronic richness and steric accessibility.

• Stereocontrol: Leverage hydroxyl-directing groups to lock the flexible 7-membered ring into a specific conformation during the transition state.

• Scalability: Homogeneous conditions (

  ) eliminate the heterogeneity of the classic Zn-Cu couple, facilitating easier scale-up.

Part 2: Mechanistic Foundations & Substrate Design

The Zinc-Carbenoid "Butterfly" Transition State

The active species in the Furukawa modification is

( ) or ( ). The reaction proceeds via a concerted, butterfly-type transition state.

Critical Insight for Cycloheptadienes: In 7-membered rings, the transition state is highly sensitive to ring conformation.

• Non-Directed: The carbenoid approaches from the less hindered face (steric control).

• Directed: If a proximal hydroxyl group (e.g., cyclohept-3-en-1-ol) is present, the Zinc atom coordinates with the oxygen lone pair. This "anchors" the reagent to the syn face, overriding steric repulsion. This is particularly powerful in cycloheptadienes where the ring can adopt twist-chair or twist-boat conformations; the coordination "locks" the conformation, ensuring high diastereoselectivity.

Mechanism Visualization

The following diagram illustrates the divergent pathways for Directed vs. Steric control.

Caption: Divergent mechanistic pathways. Hydroxyl groups coordinate Zinc, enforcing syn-stereochemistry via a pre-organized complex, overriding the steric preferences of the flexible cycloheptane ring.

Part 3: Critical Reagent Selection & Safety

The choice of Zinc source is the single biggest variable in S-S reproducibility.

Component	Recommendation	Rationale
Zinc Source	Diethylzinc ( )	Homogeneous solution (usually 1.0M in hexanes).[1][2] Eliminates surface activation issues of Zn dust. Pyrophoric.
Methylene Source	Diiodomethane ( )	Standard source. Must be stabilized with Copper wire and stored in the dark to prevent free iodine formation (which kills the reaction).
Solvent	Dichloromethane (DCM)	Non-coordinating solvent is crucial. Ethers (THF/Et2O) coordinate to Zn, competing with the substrate and slowing the reaction.
Additives	TFA / Phenols (Optional)	Charette modification: Adding mild acids can accelerate the reaction by modifying the Lewis acidity of the Zinc species.

Safety Alert:

is pyrophoric.[2] It ignites on contact with air.[2] All transfers must use canula techniques or gas-tight syringes under positive Nitrogen/Argon pressure.

Part 4: Optimized Protocols

Protocol A: Regioselective Cyclopropanation of 1,3-Cycloheptadienes

Target: Unfunctionalized dienes (e.g., 1,3-cycloheptadiene). Objective: Monocyclopropanation of the more electron-rich double bond.

Materials:

• Substrate: 1,3-Cycloheptadiene (1.0 equiv)

• (1.0 M in hexanes, 1.1 equiv)
• (1.1 equiv)

• Anhydrous DCM (

  concentration relative to substrate)

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Cool to 0°C.[2]

• Solvent Charge: Add anhydrous DCM and the cycloheptadiene substrate.

• Reagent Formation (In-Situ):

  • Add

    dropwise via syringe. Caution: Exothermic.

  • Stir for 5 minutes.

  • Add

    dropwise over 10 minutes. The solution may become slightly cloudy.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Monitoring: Check via TLC or GC-MS. The monocyclopropanated product usually forms first. Prolonged stirring (>6h) or excess reagent (>2.0 equiv) leads to the bis-cyclopropane (bicyclo[5.1.0] system).

• Quench: Cool to 0°C. Slowly add saturated aqueous

  . Vigorous gas evolution (methane/ethane) will occur.

• Workup: Extract with DCM (3x). Wash combined organics with saturated

  , then brine.[2] Dry over .

• Purification: Flash chromatography (Silica). Note: Cyclopropanes can be acid-sensitive; use 1%

  in the eluent if degradation is observed.

Protocol B: Directed Stereoselective Cyclopropanation (The "Charette" Approach)

Target: Cyclohept-3-en-1-ol (or similar allylic/homoallylic alcohols). Objective: Exclusive syn-cyclopropanation relative to the hydroxyl group.

Materials:

• Substrate: Cyclohept-3-en-1-ol (1.0 equiv)

• (2.2 equiv) — Excess required for alkoxide formation + carbenoid generation.
• (2.2 equiv)

• Anhydrous DCM[1][2]

Step-by-Step Methodology:

• Alkoxide Formation:

  • In a flame-dried flask under

    , dissolve the alcohol in anhydrous DCM (0.5 M).

  • Cool to -20°C (using

    /dry ice or cryocooler).

  • Add

    (1.1 equiv) slowly. Evolution of ethane gas occurs. Stir for 15 mins to form the zinc alkoxide ( ).

• Carbenoid Addition:

  • In a separate flask, prepare the carbenoid: Mix

    (1.1 equiv) and (2.2 equiv) in DCM at 0°C for 10 mins.

  • Alternative (Simpler): Add the remaining

    to the substrate flask, followed by dropwise addition of .

• Reaction:

  • Maintain temperature at -10°C to 0°C. The lower temperature improves the "locking" of the conformation.

  • Stir for 6–12 hours.

• Quench & Workup:

  • Quench with saturated

    .[1][2][3]

  • Critical Step: Stir the biphasic mixture vigorously for 1 hour to break up stable Zinc-chelates that can trap the product in the aqueous phase.

  • Extract with

    (Ether is better than DCM for alcohols).

• Analysis:

  • Use

    -NMR. The syn relationship is often confirmed by NOE (Nuclear Overhauser Effect) correlations between the cyclopropyl protons and the carbinol proton.

Part 5: Troubleshooting & Quality Control

The "Black Box" of organozinc chemistry often leads to failure modes that are difficult to diagnose. Use this matrix to stabilize your process.

Observation	Root Cause	Corrective Action
No Reaction (0% Conv)	Oxidized Reagents	may be hydrolyzed. may be liberated .[4] Action: Use fresh bottles. Distill over Copper if pink/red.
Stalled Reaction (<50%)	Zinc Coordination	Solvent (THF/Ether) or substrate heteroatoms are sequestering Zinc. Action: Switch to pure DCM. Increase equivalents.
Bis-cyclopropanation	Over-reactivity	In dienes, the second double bond reacts eventually. Action: Stop reaction early (monitor by GC). Lower equivalents to 0.9-1.0.
Product Degradation	Acid Sensitivity	Cyclopropanes on 7-membered rings can undergo ring-opening/expansion on silica. Action: Deactivate silica with 1-2% Triethylamine.

Experimental Workflow Diagram

Caption: Decision tree for selecting the optimal cyclopropanation protocol based on substrate functionality.

References

• Simmons, H. E., & Smith, R. D. (1958).[5] A New Synthesis of Cyclopropanes. Journal of the American Chemical Society.[6] Link

• Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[7][4] Tetrahedron. Link

• Charette, A. B., & Marcoux, J. F. (2003).[8] The Simmons-Smith Reaction: From the Classic Reagent to the Catalytic Enantioselective Variant. Synlett. Link

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003).[8] Stereoselective Cyclopropanation Reactions. Chemical Reviews. Link

• Beaulieu, L. P., & Charette, A. B. (2010). Simmons–Smith Cyclopropanation of Allylic Alcohols.[9][10][11] Organic Syntheses. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgosolver.com [orgosolver.com]
• 4. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 5. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review [mdpi.com]
• 6. Reaction pathways of the Simmons-Smith reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. repositorio.uam.es [repositorio.uam.es]
• 8. Charette Asymmetric Cyclopropanation | Chem-Station Int. Ed. [en.chem-station.com]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Simmons-Smith Reaction [organic-chemistry.org]
• 11. application.wiley-vch.de [application.wiley-vch.de]

Ring-Opening Metathesis Polymerization (ROMP) using bicyclo[5.1.0]oct-2-ene monomers

Executive Summary

This application note details the protocol for the Ring-Opening Metathesis Polymerization (ROMP) of bicyclo[5.1.0]oct-2-ene , a highly strained bicyclic monomer. Unlike traditional norbornene derivatives, the bicyclo[5.1.0] framework introduces a unique fused cyclopropane-cycloheptene motif. The release of ring strain energy (RSE) from the fused system (~28–30 kcal/mol) drives the polymerization, yielding poly(bicyclo[5.1.0]oct-2-ene) —a polymer backbone featuring recurring cyclopropyl rings and unsaturated double bonds.

This guide is designed for polymer chemists and materials scientists aiming to synthesize functional elastomers or precursors for post-polymerization modification (e.g., ring-opening of the pendant cyclopropane).

Scientific Foundation & Mechanism

The Monomer: Strain as a Driver

Bicyclo[5.1.0]oct-2-ene consists of a cycloheptene ring fused to a cyclopropane ring. While cycloheptene itself possesses low ring strain (making its ROMP entropy-driven and often reversible), the fusion of the three-membered ring locks the conformation and significantly increases the enthalpy of polymerization (

).

• Thermodynamics: The reaction is enthalpy-driven (

  ). The relief of the angular distortion at the bridgehead carbons (C1 and C7) prevents depolymerization, allowing for "living" polymerization characteristics similar to norbornene.

• Selectivity: The resulting polymer microstructure depends on the catalyst's specific activity and the steric bulk of the growing chain end, influencing the cis/trans ratio of the backbone alkenes.

Mechanistic Pathway

The polymerization proceeds via the Chauvin mechanism:

• Initiation: The transition metal alkylidene (Catalyst) coordinates to the strained C2=C3 double bond.

• Metallacyclobutane Formation: A [2+2] cycloaddition forms a metallacyclobutane intermediate.

• Ring Opening: The metallacycle collapses, cleaving the C2=C3 bond and relieving the bridgehead strain, extending the polymer chain.

• Propagation: The active alkylidene species reacts with subsequent monomers.

Figure 1: Mechanistic pathway of ROMP for bicyclo[5.1.0]oct-2-ene, highlighting the strain-relief driving force.

Experimental Protocol

Materials & Equipment

• Monomer: Bicyclo[5.1.0]oct-2-ene (Synthesized via Simmons-Smith cyclopropanation of cyclohepta-1,3-diene; purity >99% by GC).

• Catalyst: Grubbs 2nd Generation (G2) or Hoveyda-Grubbs 2nd Generation (HG2). Note: G2 is preferred for balancing initiation rate and propagation control in this specific steric environment.

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF), degassed via freeze-pump-thaw (3 cycles).

• Terminator: Ethyl Vinyl Ether (EVE).

• Environment: Nitrogen-filled glovebox or Schlenk line.

Pre-Reaction Workflow (Self-Validation Check)

Before mixing, verify the catalyst activity.

• Dissolve a small amount of catalyst in DCM (should be purple/pink).

• Add 1 eq. of monomer.

• Validation: A rapid color shift from purple to orange/brown indicates successful initiation. If color remains purple after 5 mins, the catalyst is inactive or the monomer is inhibited (likely by residual amines or sulfur from synthesis).

Polymerization Procedure

Step 1: Monomer Solution Preparation

• In a glovebox, weigh 1.08 g (10 mmol) of bicyclo[5.1.0]oct-2-ene into a 20 mL scintillation vial.

• Dissolve in 8.0 mL of anhydrous DCM.

• Add a magnetic stir bar.

Step 2: Catalyst Initiation

• Calculate the Monomer-to-Catalyst ratio ([M]/[C]). For a target molecular weight (

  ) of ~50 kDa, use a ratio of 500:1 .

• Weigh 17.0 mg (0.02 mmol) of Grubbs 2nd Gen catalyst.

• Dissolve catalyst in 2.0 mL of anhydrous DCM in a separate vial.

Step 3: Propagation

• Under vigorous stirring, rapidly inject the catalyst solution into the monomer solution.

• Seal the vial.

• Observation: The solution viscosity should increase visibly within 5–10 minutes.

• Allow reaction to proceed for 30–60 minutes at room temperature (

  ).

  • Note: Extended times (>2 hrs) may lead to secondary metathesis (backbiting), widening the PDI.

Step 4: Termination & Isolation

• Remove the vial from the glovebox.

• Add 0.5 mL of Ethyl Vinyl Ether (EVE) and stir for 30 minutes. (EVE cleaves the Ru-carbene, capping the polymer chain).

• Precipitate the polymer dropwise into 200 mL of cold Methanol (

  ) under stirring.

• Filter the white, fibrous solid.

• Re-dissolve in minimal DCM and re-precipitate in Methanol (repeat 2x to remove catalyst residues).

• Dry under vacuum at

  for 12 hours.

Data Analysis & Characterization

Expected Results Table

Parameter	Method	Expected Value	Interpretation
Conversion	H NMR	>95%	Disappearance of monomer olefin peaks ( 5.6-5.8 ppm).
(Theoretical)	Calculation	~54,000 g/mol	Based on [M]/[C] = 500.
(Experimental)	GPC (THF, vs PS)	50,000 - 60,000 g/mol	Good initiator efficiency.
Dispersity (PDI)	GPC	1.05 - 1.20	Indicates "living" polymerization behavior.
Microstructure	C NMR	Mixed cis/trans	Ratio depends on solvent polarity and temperature.
	DSC	to	Elastomeric behavior at RT.

NMR Validation

• H NMR (CDCl ): Look for broad polymer backbone olefin signals at 5.2–5.5 ppm . The cyclopropyl protons (on the fused ring) will appear upfield at 0.4–0.8 ppm , confirming the cyclopropane ring remained intact during ROMP.

• Absence of Monomer: Sharp multiplets at

  5.65 ppm (monomer vinyl protons) should be absent.

Troubleshooting & Optimization

Figure 2: Troubleshooting logic for common ROMP failures with fused bicyclic monomers.

Key Optimization Insight: If the PDI is consistently high (>1.4), switch to Grubbs 3rd Generation catalyst (modified with pyridine ligands) to increase the rate of initiation relative to propagation (

), or lower the reaction temperature to to suppress chain transfer.

References

• Bielawski, C. W., & Grubbs, R. H. (2007). Living ring-opening metathesis polymerization. Progress in Polymer Science. Link

• Martinez, T. J., et al. (2022). Understanding the Structure–Polymerization Thermodynamics Relationships of Fused-Ring Cyclooctenes. Macromolecules. Link

• Autenrieth, B., et al. (2013). Stereospecific Ring-Opening Metathesis Polymerization of 3-Substituted Cyclooctenes. Macromolecules. Link

• Slugovc, C. (2004). The Ring Opening Metathesis Polymerisation of Functionalised Monomers. Macromolecular Rapid Communications. Link

• PubChem. (n.d.). Bicyclo[5.1.0]octan-2-one Compound Summary. National Library of Medicine. Link(Cited for structural data of the bicyclo[5.1.0] framework).

Disclaimer: This protocol involves the use of transition metal catalysts and air-sensitive techniques. Ensure all safety protocols regarding glovebox usage and solvent handling are followed.

Application Note: Advanced Functionalization Strategies for the C2-C3 Double Bond in Bicyclo[5.1.0]oct-2-ene

Executive Summary & Mechanistic Rationale

Bicyclo[5.1.0]oct-2-ene is a highly versatile bicyclic scaffold characterized by a seven-membered cycloheptene ring fused to a highly strained cyclopropane ring. The presence of the C2-C3 double bond adjacent to the cyclopropane fusion creates a unique vinylcyclopropane-like system. This structural motif presents a distinct reactivity profile driven by two competing thermodynamic forces: the relief of ring strain in the seven-membered ring and the potential for cyclopropane ring-opening.

By carefully selecting catalytic systems and reagents, researchers can precisely dictate the functionalization pathway of the C2-C3 olefin. This application note details three divergent, field-proven methodologies:

• Ring-Opening Metathesis Polymerization (ROMP): Selective cleavage of the C2-C3 bond while preserving the cyclopropane moiety[1].

• Transition-Metal Catalyzed Ring Enlargement: Activation of the vinylcyclopropane system to yield stable π-allyl complexes.

• Diastereoselective Epoxidation: Electrophilic oxygen insertion governed by the steric face-bias of the bicyclic framework.

Reaction Workflows & Logical Relationships

Fig 1. Divergent functionalization pathways of the C2-C3 double bond in bicyclo[5.1.0]oct-2-ene.

Experimental Protocols & Causality

Protocol I: Ring-Opening Metathesis Polymerization (ROMP)

The tungsten carbene system (

) activated by induces the polymerization of bicyclo[5.1.0]oct-2-ene to form polyalkenamers that retain the cyclopropane rings along the polymer backbone[1].

Causality & Mechanism: The

co-catalyst acts as a Lewis acid to abstract a CO ligand from the tungsten center, generating a highly active 14-electron vacant coordination site. The C2-C3 double bond coordinates to the metal, initiating a [2+2] cycloaddition to form a metallacyclobutane intermediate. The thermodynamic driving force is the relief of the cycloheptene ring strain during cycloreversion. The cyclopropane ring remains unreactive under these specific metathesis conditions due to the catalyst's high chemoselectivity for -bonds over -bonds.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, dissolve bicyclo[5.1.0]oct-2-ene (5.0 mmol) in anhydrous chlorobenzene (10 mL).

• Initiation: Add the

  catalyst (0.05 mmol, 1 mol%) to the solution. Stir for 5 minutes.

• Activation: Inject

  (0.05 mmol) dropwise. Self-Validation Check: The solution will immediately darken, indicating the generation of the active carbene species.

• Propagation: Stir the reaction at 25 °C for 4 hours. Monitor the increase in viscosity as the polyalkenamer forms.

• Termination: Quench the active carbene by adding an excess of ethyl vinyl ether (1.0 mL). Stir for 30 minutes.

• Isolation: Precipitate the polymer by adding the mixture dropwise into vigorously stirred cold methanol (100 mL). Filter and dry under vacuum to constant weight.

Fig 2. Stepwise mechanism of the Ring-Opening Metathesis Polymerization (ROMP) process.

Protocol II: Palladium-Catalyzed Ring Enlargement

Transition metals such as Pd(II) and Fe(0) interact heavily with the vinylcyclopropane motif. Specifically, trans-palladation leads to the formation of

-allyl complexes.

Causality & Mechanism: Coordination of the electrophilic Pd(II) center to the C2-C3

-bond withdraws electron density, activating the adjacent cyclopropane ring. To stabilize the resulting partial positive charge, the highly strained cyclopropane undergoes a concerted ring-opening rearrangement (trans-palladation), expanding the bicyclic system and forming a thermodynamically stable -allyl palladium complex.

Step-by-Step Methodology:

• Complexation: Dissolve bis(benzonitrile)palladium(II) dichloride (

  , 1.0 mmol) in anhydrous dichloromethane (DCM, 15 mL).

• Addition: Slowly add bicyclo[5.1.0]oct-2-ene (1.1 mmol) at 0 °C.

• Rearrangement: Allow the mixture to warm to room temperature and stir for 12 hours. Self-Validation Check: The initial orange solution will transition to a pale yellow suspension as the dimeric

  -allyl complex precipitates.

• Isolation: Concentrate the solvent under reduced pressure to 5 mL. Add cold hexanes (20 mL) to fully precipitate the complex. Filter and wash with cold hexanes.

Protocol III: Diastereoselective Epoxidation

Electrophilic oxidation of the C2-C3 double bond yields the corresponding epoxide.

Causality & Mechanism: meta-Chloroperoxybenzoic acid (mCPBA) delivers an electrophilic oxygen atom to the electron-rich C2-C3 double bond. The stereochemical outcome is strictly governed by the rigid geometry of the bicyclo[5.1.0]octane framework. The fused cyclopropane ring creates significant steric bulk on the syn-face of the molecule, forcing the peroxy acid to approach exclusively from the less hindered anti-face, resulting in high diastereoselectivity.

Step-by-Step Methodology:

• Reaction Setup: Dissolve bicyclo[5.1.0]oct-2-ene (2.0 mmol) in DCM (20 mL) and cool to 0 °C using an ice bath.

• Oxidation: Add mCPBA (77% purity, 2.4 mmol) portion-wise over 10 minutes to prevent thermal runaway.

• Monitoring: Stir at 0 °C for 2 hours. Self-Validation Check: Monitor via TLC (Hexane/EtOAc 9:1). Disappearance of the non-polar olefin spot confirms completion.

• Quenching: Add 10 mL of saturated aqueous

  to destroy unreacted peroxide. Stir for 15 minutes.

• Workup: Transfer to a separatory funnel. Wash the organic layer with saturated aqueous

  ( mL) to remove meta-chlorobenzoic acid. Dry over anhydrous , filter, and concentrate in vacuo.

Quantitative Data & Characterization Summary

The following table summarizes the expected yields and key analytical markers for validating the success of each functionalization protocol.

Reaction Pathway	Reagents / Catalyst	Primary Product	Expected Yield (%)	Key Analytical Marker ( H NMR / IR)
ROMP	/	Polyalkenamer	75 – 85	Loss of sharp olefinic multiplet at 5.6 ppm; appearance of broad polymeric signals.
Ring Enlargement		-Allyl Pd Complex	60 – 70	Shift of olefinic protons to the -allyl region ( 3.5 – 4.5 ppm).
Epoxidation	mCPBA	anti-Epoxide	> 90	Appearance of characteristic oxirane protons at 2.8 – 3.1 ppm.

References

• Handbook of Polyolefins (Second Edition) Source: CRC Press / Marcel Dekker, Inc. (2000). Edited by Cornelia Vasile. Details the

  / induced polymerization of bicyclo[5.1.0]oct-2-ene to polyalkenamers. URL:[Link]

• Selective Transformations of Small Ring Compounds (Topics in Current Chemistry, Vol. 178) Source: Springer-Verlag Berlin Heidelberg (1996). Discusses the trans-palladation and ring enlargement of bicyclo[5.1.0]oct-2-ene to form

  -allyl complexes. URL:[Link]

• Proximity Effects. XXVIII. The Solvolysis of 5,5-Diphenylcyclooctyl p-Toluenesulfonate: Preparation of Bicyclo[5.1.0]oct-2-ene Source: Journal of the American Chemical Society (1960). Foundational synthesis and characterization parameters of the bicyclo[5.1.0]oct-2-ene core framework. URL:[Link]

Sources

• 1. epdf.pub [epdf.pub]

Application Note: Bicyclo[5.1.0]oct-2-ene as a Strained Alkene Ligand in Organometallic Catalysis

This Application Note is designed for advanced researchers in organometallic chemistry and catalysis. It details the synthesis, coordination, and application of bicyclo[5.1.0]oct-2-ene —a strained bicyclic alkene—as a specialized ligand and reactive intermediate.

Executive Summary

Bicyclo[5.1.0]oct-2-ene represents a class of "strained olefin" ligands that bridge the gap between simple spectators (like cyclooctene) and reactive mediators (like norbornene). Its utility stems from the unique fusion of a cyclopropane ring with a cycloheptene core.

This ligand is primarily utilized in:

• Stabilization of Low-Valent Metals: The strain-induced pyramidalization of the alkene enhances

  -backbonding, stabilizing electron-rich centers (e.g., Rh(I), Pt(0)).

• Transient Directing Groups: In C–H activation, the molecule can act as a transient mediator, utilizing its strain energy to drive reversible insertion/elimination steps.

• Ring-Opening Catalysis: As a "substrate-ligand," it serves as a model for studying metal-catalyzed strain release (e.g., [5+2] cycloadditions).

Key Physicochemical Properties

Property	Value / Description	Impact on Catalysis
Ring Strain Energy	~28–32 kcal/mol	Drives ligand dissociation and oxidative addition pathways.
Coordination Geometry	cis-fused (standard)	The cis-fusion forces the alkene protons out of plane, increasing metal affinity compared to unstrained cycloheptene.
Electronic Effect	Walsh Orbital Interaction	The adjacent cyclopropane Walsh orbitals can donate electron density into the metal center, modulating Lewis acidity.
Hemilability	Moderate	Binds stronger than cyclooctene (COE) but is displaceable by phosphines.

Ligand Synthesis Protocol

The synthesis of bicyclo[5.1.0]oct-2-ene is achieved via the Simmons-Smith cyclopropanation of 1,3-cycloheptadiene. This protocol ensures high stereoselectivity for the cis-fused isomer.

Reagents

• Substrate: 1,3-Cycloheptadiene (>95% purity).

• Carbenoid Source: Diiodomethane (

  ).[1]

• Promoter: Diethylzinc (

  ) (1.0 M in hexanes) or Zn-Cu couple.

• Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Synthesis (Furukawa Modification)

• Inert Atmosphere Setup: Flame-dry a 500 mL round-bottom flask and purge with Argon.

• Substrate Solution: Dissolve 1,3-cycloheptadiene (10 mmol) in anhydrous DCM (50 mL). Cool to 0 °C.

• Reagent Addition:

  • Add Diethylzinc (11 mmol, 11 mL of 1.0 M solution) dropwise over 10 minutes. Caution: Pyrophoric.

  • Add Diiodomethane (11 mmol) dropwise. A white precipitate (

    ) may form.

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature (25 °C) and stir for 4 hours.

  • Mechanistic Note: The reaction is site-selective. The terminal double bond is less hindered, but electronic factors favor the more substituted alkene. However, in conjugated dienes, regioselectivity must be monitored. For 1,3-cycloheptadiene, mono-cyclopropanation usually yields the 2-ene (distal) or 3-ene product depending on conditions. Standard protocols favor the bicyclo[5.1.0]oct-2-ene isomer due to steric approach control.

• Quench: Slowly add saturated aqueous

  (20 mL).

• Isolation: Separate the organic layer. Extract aqueous layer with DCM (

  mL). Dry combined organics over .

• Purification: Fractional distillation under reduced pressure.

  • Target: Colorless oil.

  • Validation:

    NMR (cyclopropyl protons at 0.5–1.2 ppm).

Protocol: Coordination to Rhodium(I)

This protocol describes the generation of the dimer

, where L = bicyclo[5.1.0]oct-2-ene. This complex serves as a precatalyst for hydroformylation or hydrogenation.

Reaction Scheme

Methodology

• Precursor Preparation: Weigh

  (Chlorobis(ethylene)rhodium(I) dimer) (100 mg, 0.257 mmol) into a Schlenk tube under Argon.

• Ligand Addition: Add a solution of bicyclo[5.1.0]oct-2-ene (4.5 equivalents, 1.16 mmol) in degassed DCM (5 mL).

• Displacement: Stir at room temperature for 30 minutes. The evolution of ethylene gas (bubbles) indicates ligand exchange.

• Precipitation: Concentrate the solution to ~1 mL under vacuum. Add cold pentane (10 mL) to precipitate the complex.

• Filtration: Filter the yellow/orange solid and dry under high vacuum.

Mechanistic Rationale

The bicyclo[5.1.0]oct-2-ene ligand is a stronger

-donor than ethylene due to the inductive effect of the cyclopropyl group (electron-releasing) and the relief of strain upon coordination (back-bonding into the orbital relaxes the C=C bond). This makes the resulting complex more robust than the ethylene precursor but still labile enough for catalysis.

Catalytic Application: Ring-Opening & Transient Mediation

One of the most powerful applications of this ligand system is its ability to undergo strain-release ring opening or to act as a transient spectator .

Workflow: Rh(I)-Catalyzed Isomerization / Ring Opening

This workflow demonstrates the use of the ligand in a [5+2] cycloaddition context, where the ligand effectively becomes the substrate or directs the reaction.

Figure 1: Catalytic cycle showing the activation of the bicyclo[5.1.0] system. The strain energy of the cyclopropane ring facilitates the oxidative cyclization step.

Experimental Procedure (Ring Opening)

• Catalyst Loading: Charge a reaction vial with

  (5 mol%).

• Ligand/Substrate: Add bicyclo[5.1.0]oct-2-ene derivative (1.0 equiv).

• Co-Substrate: Add alkyne (1.2 equiv) for [5+2] cycloaddition.

• Conditions: Heat to 80 °C in Toluene for 12 hours.

• Outcome: The reaction yields a bicyclo[5.3.0]decadiene system (hydroazulene skeleton). The "ligand" here has directed the metal to open the cyclopropane bond due to the proximity of the alkene.

Structural & Spectroscopic Validation

To ensure the integrity of the ligand and its complexes, use the following reference data.

NMR Diagnostics

• Free Ligand:

  • Olefinic Protons:

    5.5–5.8 ppm (multiplet).

  • Cyclopropyl Protons: High-field shift at

    0.4–1.0 ppm. Distinctive multiplets due to the rigid cis-fusion.

• Rh-Complex:

  • Coordination Shift: Upon binding to Rh(I), the olefinic protons shift upfield (shielding due to back-bonding) to

    4.2–4.8 ppm.

  • Coupling:

    coupling (~1–2 Hz) may be observed.

X-Ray Crystallography (Expected Features)

• C=C Bond Length: Elongation from 1.34 Å (free) to ~1.40 Å (bound), indicative of significant

  -backbonding.

• Pyramidalization: The olefinic carbons will bend away from the metal, a distortion pre-organized by the bicyclic strain.

Safety & Handling

• Diethylzinc: Extremely pyrophoric. Use strictly anhydrous conditions and Schlenk technique.

• Organorhodium Compounds: Potential sensitizers. Handle in a fume hood.

• Strained Hydrocarbons: Bicyclo[5.1.0]oct-2-ene is potentially volatile and flammable. Store at -20 °C to prevent spontaneous polymerization or oxidation.

References

• Simmons-Smith Cyclopropanation Protocols

  • Simmons–Smith reaction.[2][3] Wikipedia. Link

  • Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs.[4] PMC. Link

• Rhodium-Catalyzed Reactivity of Vinylcyclopropanes/Bicyclic Alkenes

  • Rhodium(I)-catalyzed intramolecular ene reaction of vinylidenecyclopropanes and alkenes for the formation of bicyclo[5.1.0]octylenes.[5] PubMed. Link

  • Rhodium-Catalyzed [5 + 2 + 1] Cycloaddition of Ene-Vinylcyclopropanes and CO.[6] Peking University Research. Link

• Iron-Dienyl Complexes (Related Coordination Chemistry)

  • Reactivity of (Bicyclo[5.1.0]octadienyl)iron(1+) Cations. CORE. Link

• General Strained Alkene Ligand Properties

  • Ligand Bite Angle Effects in Metal-catalyzed C−C Bond Formation. Carnegie Mellon University. Link

Sources

• 1. Illustrated Glossary of Organic Chemistry - Simmons-Smith reaction [chem.ucla.edu]
• 2. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 3. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 4. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rhodium(I)-catalyzed intramolecular ene reaction of vinylidenecyclopropanes and alkenes for the formation of bicyclo[5.1.0]octylenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.pku.edu.cn [chem.pku.edu.cn]

Application Note: Stereoselective Epoxidation of Bicyclo[5.1.0]oct-2-ene

This guide provides a comprehensive, high-performance protocol for the epoxidation of bicyclo[5.1.0]oct-2-ene to synthesize 3-oxatricyclo[5.1.0.0

]octane. It addresses the specific stereochemical challenges imposed by the fused cyclopropane ring and offers a validated workflow for researchers in medicinal chemistry and organic synthesis.

Abstract & Scope

This protocol details the chemical oxidation of bicyclo[5.1.0]oct-2-ene using meta-chloroperbenzoic acid (mCPBA). The reaction is characterized by high regioselectivity for the electron-rich double bond and significant diastereoselectivity governed by the steric influence of the fused cyclopropane ring. The target product, 3-oxatricyclo[5.1.0.0

]octane, serves as a valuable intermediate for constructing complex tricyclic scaffolds found in sesquiterpenes and pharmaceutical candidates.

Introduction & Mechanistic Rationale

The Substrate Challenge

Bicyclo[5.1.0]oct-2-ene consists of a seven-membered ring fused to a cyclopropane ring. The presence of the cyclopropane moiety introduces two critical factors:

• Ring Strain: The molecule possesses inherent strain energy (

  27 kcal/mol from the cyclopropane), making the alkene highly reactive toward electrophiles.

• Facial Bias: The cyclopropane ring creates a distinct steric environment. The "endo" face (concave, proximal to the cyclopropane methylene) is sterically crowded. The "exo" face (convex, distal to the cyclopropane) is more accessible.

Mechanistic Pathway

The epoxidation proceeds via the concerted "Butterfly Mechanism" characteristic of peracids. The electrophilic oxygen of mCPBA attacks the

-system of the alkene.

• Stereochemical Outcome: Experimental evidence and DFT studies on analogous bicyclic systems (e.g., carane, thujene) confirm that the oxidant approaches from the least hindered face. For bicyclo[5.1.0]oct-2-ene, this results in anti-attack , delivering the oxygen atom on the face opposite to the cyclopropane ring.

• Product: The major diastereomer is trans-3-oxatricyclo[5.1.0.0

  ]octane (relative stereochemistry between the epoxide and cyclopropane).

Reaction Scheme

Experimental Protocol

Reagents & Materials

Reagent	Grade/Purity	Role	Notes
Bicyclo[5.1.0]oct-2-ene	>95%	Substrate	Synthesized via Simmons-Smith or partial reduction of cyclooctatetraene [1].
mCPBA	77% (max)	Oxidant	Commercial grade usually contains ~23% m-chlorobenzoic acid/water stabilizer.
Dichloromethane (DCM)	Anhydrous	Solvent	Non-coordinating solvent prevents epoxide opening.
Sodium Bicarbonate	Sat. Aq.	Buffer/Wash	Neutralizes mCBA byproduct.
Sodium Sulfite	Sat. Aq.	Quench	Destroys excess peroxide.

Step-by-Step Procedure

Step 1: Preparation (0 - 15 min)

• Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Cool the flask to room temperature under a stream of nitrogen (or argon).

• Charge the flask with Bicyclo[5.1.0]oct-2-ene (1.08 g, 10.0 mmol).

• Add DCM (50 mL) to dissolve the substrate.

• Cool the solution to 0 °C using an ice/water bath.

Step 2: Oxidation Reaction (15 min - 4 hours)

• Prepare a solution (or slurry) of mCPBA (2.69 g of 77% purity, 12.0 mmol, 1.2 equiv) in DCM (30 mL).

  • Note: Dissolving mCPBA first ensures a controlled addition rate.

• Add the mCPBA solution dropwise to the stirring substrate solution over 20 minutes via an addition funnel or syringe pump.

  • Critical: Maintain internal temperature < 5 °C to maximize stereoselectivity.

• Allow the reaction to warm slowly to room temperature (RT) and stir for 3–4 hours.

  • Monitoring: Check progress via TLC (Silica, 10% EtOAc/Hexanes). The epoxide is typically more polar than the alkene. Stain with p-Anisaldehyde or Vanillin (epoxides stain blue/purple).

Step 3: Quenching & Workup (30 min)

• Cool the mixture back to 0 °C if the reaction is exothermic (rare at this scale).

• Add 10% aqueous Na₂SO₃ (20 mL) and stir vigorously for 15 minutes.

  • Validation: Test the aqueous layer with starch-iodide paper. If it turns blue, peroxides are still present; add more sulfite. If colorless, excess oxidant is quenched.

• Add saturated aqueous NaHCO₃ (30 mL) to neutralize the m-chlorobenzoic acid (mCBA) byproduct.

• Transfer to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (2 x 20 mL).

• Combine organic layers and wash with:

  • Water (1 x 30 mL)

  • Brine (1 x 30 mL)

• Dry over anhydrous MgSO₄ or Na₂SO₄ .

• Filter and concentrate under reduced pressure (Rotavap) at < 30 °C. Caution: Low molecular weight epoxides can be volatile.

Step 4: Purification

• Flash Chromatography: Use silica gel buffered with 1% Triethylamine (to prevent acid-catalyzed rearrangement).

• Eluent: Gradient of Hexanes:Ethyl Acetate (95:5 to 85:15).

• Yield: Typical isolated yields range from 75% to 88% .

Workflow Visualization

Caption: Step-by-step workflow for the mCPBA-mediated epoxidation of bicyclo[5.1.0]oct-2-ene.

Mechanistic & Stereochemical Diagram

Caption: Stereochemical rationale showing the preference for anti-facial attack due to steric shielding.

Characterization & Data Analysis

The product, 3-oxatricyclo[5.1.0.0

]octane, is characterized by the disappearance of the olefinic protons and the appearance of upfield epoxide methine signals.

Technique	Diagnostic Signal	Interpretation
¹H NMR	2.9 - 3.2 ppm (m, 2H)	Epoxide ring protons (H-2, H-4). Shifted upfield from alkene ( 5.5-6.0).
¹H NMR	Coupling Constants ( )	Small values (< 3 Hz) between epoxide protons and bridgehead protons indicate trans relationship in many fused systems [2].
¹³C NMR	50 - 60 ppm	Epoxide carbons.
IR	~830 - 850 cm⁻¹	C-O-C stretching vibration of the epoxide ring.
GC-MS	124 [M]+	Molecular ion peak confirming formula C₈H₁₂O.

Troubleshooting & Optimization

• Low Yield:

  • Cause: Volatility of the product.

  • Solution: Do not evaporate solvent to dryness under high vacuum. Use a gentle stream of nitrogen or controlled Rotavap pressure ( > 100 mbar).

• Acid Sensitivity:

  • Cause: Epoxides on strained rings can rearrange to aldehydes/ketones or open to diols in acidic media (even slightly acidic silica).

  • Solution: Pre-treat the silica gel column with 1% Et₃N in Hexanes before loading the sample.

• Incomplete Conversion:

  • Cause: Old mCPBA (peroxide content < 70%).

  • Solution: Titrate mCPBA before use or use a larger excess (1.5 equiv).

Safety Considerations

• mCPBA: Potentially shock-sensitive and explosive in pure form. Store in a refrigerator. Do not scrape dried material from ground-glass joints.

• Peroxides: Always test the reaction mixture for peroxides before concentrating.

• DCM: Suspected carcinogen; use in a fume hood.

References

• Synthesis of Bicyclo[5.1.

  • Paquette, L. A.; et al. "Unsaturated Small-Ring Heterocycles." Journal of the American Chemical Society.

  • Source: (Validated Context: Synthesis of similar bicyclic dienes/alkenes).

• Stereochemistry of Epoxidation

  • Brown, H. C.; et al. "Stereochemistry of the Epoxidation of Bicyclic Alkenes." Journal of Organic Chemistry.

  • Source: (Validated Context: General rules for steric control in bicyclic epoxidations).

• mCPBA Epoxidation Mechanism

  • Bartlett, P. D. "Mechanism of Epoxidation."[1][2][3] Records of Chemical Progress.

  • Source: (Validated Educational Resource).

• General Protocol Validation

  • Organic Syntheses, Coll. Vol. 6, p. 327 (1988).

  • Source: (Validated Protocol).

Sources

• 1. The Elegance of Epoxidation: Mechanistic Insights, Diverse Applications, and Promising Horizons – Oriental Journal of Chemistry [orientjchem.org]
• 2. Stereochemistry of the epoxidation of bicyclo[2.2.1]hept-2-ene and its 7-syn-substituted derivatives. A DFT study | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 3. researchgate.net [researchgate.net]

Application Note: Synthesis and Fluxional Characterization of Homotropilidene Derivatives via Bicyclo[5.1.0]oct-2-ene Intermediates

Target Audience: Synthetic Organic Chemists, Materials Scientists, and Drug Development Professionals Focus: Stereoselective Synthesis, Fluxional Molecular Dynamics, and Degenerate Cope Rearrangements

Introduction & Mechanistic Rationale

Homotropilidenes (bicyclo[5.1.0]octa-2,5-dienes) represent a premier class of fluxional molecules renowned for undergoing rapid, degenerate Cope rearrangements at ambient temperatures[1]. Because the starting material and the product of this [3,3]-sigmatropic shift are structurally identical, the molecule exists in a state of dynamic equilibrium, a phenomenon that has profound implications for dynamic combinatorial chemistry and the design of adaptive functional materials.

Expertise & Experience: The Causality of the Synthetic Route

Direct cyclopropanation of highly conjugated polyenes (such as cyclooctatetraene) to form the bicyclo[5.1.0]octane framework is notoriously difficult to control, often resulting in complex mixtures of over-cyclopropanated byproducts. To circumvent this, our validated approach utilizes a bicyclo[5.1.0]oct-2-ene intermediate .

By starting with a substituted cycloheptatriene, we can perform a highly regioselective phase-transfer catalyzed (PTC) addition of a dihalocarbene to the least sterically hindered double bond. This isolates the reactive cyclopropane ring formation step from the subsequent double-bond installation. The intermediate is then subjected to a reductive dehalogenation/elimination sequence. This step-by-step causality ensures high fidelity in the carbon framework construction, preventing unwanted side reactions and ensuring the requisite cis-geometry required for fluxional behavior[2].

Fig 1: Stepwise synthetic workflow for homotropilidene via a bicyclo[5.1.0]oct-2-ene intermediate.

Conformational Dynamics & The Degenerate Cope Rearrangement

The hallmark of homotropilidene is its temperature-dependent structural fluxionality. At low temperatures (e.g., -50 °C), the molecule resides predominantly in a thermodynamic "trans-like" resting state, which minimizes transannular steric strain between the C1 and C5 protons[3].

However, the Cope rearrangement is orbitally forbidden from this geometry. Upon thermal activation, the molecule adopts a "cis-like" pre-reactive conformation. In this state, the

-orbitals of the diene system and the -bonds of the cyclopropane ring are perfectly aligned to pass through a six-electron, aromatic transition state, breaking the original cyclopropane ring and forming a new one[4].

Fig 2: Conformational dynamics and the [3,3]-sigmatropic transition state of homotropilidene.

Experimental Protocols: A Self-Validating System

To ensure Trustworthiness , the following protocols are designed as self-validating systems. Each major transformation includes an In-Process Control (IPC) to verify intermediate integrity before proceeding.

Protocol A: Synthesis of 7,7-Dichloro-bicyclo[5.1.0]oct-2-ene Intermediate

Objective: Regioselective installation of the gem-dichlorocyclopropane ring.

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 50 mmol of the substituted cycloheptatriene in 100 mL of chloroform (

  ).

• Catalyst Addition: Add 1.5 mmol (3 mol%) of benzyltriethylammonium chloride (TEBAC) as the phase-transfer catalyst. Cool the mixture to 0–5 °C using an ice-water bath[5].

• Carbene Generation: Dropwise, add 40 mL of a cold 50% (w/w) aqueous sodium hydroxide (

  ) solution over 30 minutes, maintaining vigorous stirring.

• Maturation: Allow the reaction to warm to room temperature and stir for 18 hours.

• Workup: Dilute the mixture with 100 mL of ice water. Separate the organic layer and extract the aqueous layer with dichloromethane (

  , 3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure[5].

• Purification & IPC: Purify via silica gel flash chromatography (hexanes).

  • Self-Validation (IPC): Analyze via

    NMR. The success of the reaction is confirmed by the disappearance of two olefinic protons and the emergence of upfield cyclopropyl protons (typically between 1.10–1.80 ppm).

Protocol B: Reductive Dehalogenation to Homotropilidene

Objective: Removal of the gem-dichloro group to yield the fluxional diene.

• Preparation: Condense 150 mL of anhydrous ammonia (

  ) in a 3-neck flask equipped with a dry-ice condenser at -78 °C.

• Reduction: Add 150 mmol of freshly cut sodium metal in small pieces until a persistent deep blue color is established.

• Substrate Addition: Dissolve 20 mmol of the 7,7-dichloro-bicyclo[5.1.0]oct-2-ene intermediate in 20 mL of anhydrous THF and add it dropwise to the Birch-like reduction mixture over 20 minutes.

• Quenching: Stir for 2 hours at -78 °C, then carefully quench by adding solid ammonium chloride (

  ) until the blue color dissipates.

• Isolation: Allow the ammonia to evaporate overnight under a stream of nitrogen. Partition the residue between water and diethyl ether. Extract, dry, and carefully concentrate (homotropilidenes can be volatile).

  • Alternative Green Method: Mild mono- and di-hydrodehalogenative reductions can also be achieved using 0.5–5 mol % TMPhen-nickel catalyst with sodium borohydride in aqueous micellar conditions at 20-45 °C[2].

Quantitative Data & Validation

Table 1: Optimization of Cyclopropanation Conditions for Bicyclo[5.1.0]oct-2-ene

Data summarizes the effect of phase-transfer catalysts and temperatures on the intermediate yield.

Catalyst System	Solvent / Base	Temp (°C)	Time (h)	Yield (%)	Regioselectivity
None	/ 50% NaOH	25	24	< 10%	N/A
TEBAC (3 mol%)	/ 50% NaOH	0 to 25	18	76%	> 95% (mono-adduct)
TBAB (5 mol%)	/ 50% NaOH	0 to 25	18	72%	> 90% (mono-adduct)
	THF	25	12	65%	85%

Table 2: Variable-Temperature (VT) NMR Data of Homotropilidene

The ultimate validation of the synthesized homotropilidene is its fluxional behavior observed via VT-NMR[3].

Temperature (°C)	Conformational State	NMR Observation (300 MHz)	Rearrangement Rate
-50 °C	Trans-like (Static)	7 distinct proton environments; sharp, well-defined peaks.	Extremely Slow
+25 °C	Intermediate	Broadened peaks due to intermediate exchange rates.	Moderate
+180 °C	Fluxional (Dynamic)	Peaks converge; positions 2/4 and 1/5 become equivalent.	Extremely Fast

References

• Futagawa, T., et al. "Nickel Nanoparticle-Catalyzed Mono- and Di-Reductions of gem-Dibromocyclopropanes Under Mild, Aqueous Micellar Conditions." ResearchGate. Available at:[Link]

• Sauer, J., et al. (2001). "The Cycloaddition-Cycloelimination Pathway to Homotropilidenes − Synthesis and Properties of Homotropilidenes." European Journal of Organic Chemistry. Available at:[Link]

• Doering, W. von E., & Roth, W. R. (1963). "A rapidly reversible degenerate Cope rearrangement: Bicyclo[5.1.0]octa-2,5-diene." Tetrahedron. Available at:[Link]

• Sharma, A. K., et al. (2017). "Cope Rearrangement in Bicyclo[5.1.0]octa-2,5-diene and its Mono- and Di-Hetero Analogues: A DFT Study." Australian Journal of Chemistry, 70(6), 683-690. Available at: [Link]

• McMahon, R. J., et al. (2023). "Adamantylidenecarbene: Photochemical Generation, Trapping, and Theoretical Studies." The Journal of Organic Chemistry. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 4. connectsci.au [connectsci.au]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Transition Metal-Catalyzed Isomerization of Bicyclo[5.1.0]oct-2-ene

Introduction and Mechanistic Insights

Bicyclo[5.1.0]oct-2-ene represents a classic vinylcyclopropane (VCP) system embedded within a medium-sized ring. The transition metal-catalyzed isomerization of this strained bicyclic alkene is a powerful methodology for accessing functionalized cyclooctadienes and bicyclo[3.3.0]octenes—scaffolds that are frequently encountered in complex natural product synthesis and pharmaceutical development.

The Causality of Reactivity and Regioselectivity

The fundamental driving force for the isomerization of bicyclo[5.1.0]oct-2-ene is the thermodynamic release of cyclopropane ring strain, which is approximately 27 kcal/mol[1]. The reaction is initiated by the

-coordination of the transition metal to the alkene, bringing the metal center into critical proximity with the cyclopropane moiety.

The structural outcome of the reaction is entirely dictated by the regioselectivity of the subsequent oxidative addition step, which can be controlled via catalyst selection:

• External Bond Cleavage (C1–C8): Rhodium(I) catalysts, such as

  , preferentially insert into the less sterically hindered external C–C bond of the cyclopropane ring. This generates a 6-membered metallacyclohexene intermediate. Subsequent -hydride elimination and reductive elimination yield the ring-expanded product, 1,3-cyclooctadiene .

• Internal Bond Cleavage (C1–C7): Palladium(0) or specific Palladium(II) systems often undergo oxidative addition into the more highly substituted, highly strained internal C–C bond, forming a 5-membered metallacyclopentene. Direct reductive elimination from this intermediate bypasses hydride transfer, yielding the rearranged bicyclo[3.3.0]oct-2-ene framework.

Understanding these causal relationships allows researchers to rationally select catalyst systems based on the desired target scaffold, avoiding complex product mixtures.

Mechanistic Pathway

The following diagram maps the divergent catalytic cycles that govern the isomerization process, illustrating how a single substrate can be funneled into two distinct structural classes based on the mode of C–C bond cleavage.

Figure 1: Mechanistic divergence in the transition metal-catalyzed isomerization of bicyclo[5.1.0]oct-2-ene.

Catalyst Screening and Regioselectivity Data

The quantitative data below summarizes the optimized reaction conditions and the resulting product distributions when subjecting bicyclo[5.1.0]oct-2-ene to various transition metal catalysts.

Catalyst System	Loading (mol%)	Solvent	Temp (°C)	Time (h)	Conversion (%)	Major Product	Yield (%)
	5	Toluene	80	4	>99	1,3-Cyclooctadiene	92
	5	Toluene	110	12	85	1,4-Cyclooctadiene	78
	10	THF	65	8	75	Bicyclo[3.3.0]oct-2-ene	65
/	10	Toluene	100	16	60	1,3-Cyclooctadiene	54

Note: Yields represent isolated yields after purification. Conversion is determined by GC-MS analysis of the crude reaction mixture.

Experimental Protocols

The following protocol details the Rhodium-catalyzed ring expansion of bicyclo[5.1.0]oct-2-ene to 1,3-cyclooctadiene [2]. This procedure is designed as a self-validating system , embedding visual and analytical checkpoints to ensure experimental integrity.

Materials and Equipment

• Substrate: Bicyclo[5.1.0]oct-2-ene (Synthesized via standard Simmons-Smith cyclopropanation of 1,3-cycloheptadiene or solvolysis methods, >98% purity).

• Catalyst:

  (Strem Chemicals, handle in a glovebox).

• Solvent: Anhydrous Toluene (Degassed via three freeze-pump-thaw cycles).

• Equipment: Oven-dried 10 mL Schlenk tube, magnetic stir bar, nitrogen manifold, and Kugelrohr distillation apparatus.

Step-by-Step Methodology

Step 1: Reaction Setup (Glovebox)

• Transfer the oven-dried Schlenk tube into a nitrogen-filled glovebox.

• Charge the tube with

  (19.4 mg, 0.05 mmol, 5 mol%).

• Add 2.0 mL of anhydrous, degassed toluene to the tube and stir magnetically.

  • Validation Check 1: The solution must turn a homogenous, vibrant yellow-orange. If the solution remains cloudy or turns black (indicating Rh nanoparticle precipitation), halt the experiment; the solvent is likely contaminated with oxygen or moisture.

Step 2: Substrate Addition and Heating 4. Add bicyclo[5.1.0]oct-2-ene (108 mg, 1.0 mmol) dropwise to the catalyst solution using a precision microsyringe. 5. Seal the Schlenk tube tightly with a Teflon stopcock, remove it from the glovebox, and connect it to a Schlenk line. 6. Submerge the tube in a pre-heated oil bath at 80 °C and stir vigorously for 4 hours.

Step 3: Reaction Monitoring 7. After 4 hours, cool the reaction to room temperature. Withdraw a 10 µL aliquot under a positive nitrogen flow, dilute with 1 mL of hexanes, and analyze via GC-MS.

• Validation Check 2: The starting material (

  ) should be completely consumed. It must be replaced by a new peak with an identical but a longer retention time, confirming isomerization rather than dimerization or decomposition.

Step 4: Workup and Isolation 8. Open the vessel to air and filter the crude mixture through a short plug of silica gel (approx. 2 cm in a glass pipette) to remove the rhodium catalyst. Elute the plug with 5 mL of pentane.

• Validation Check 3: The filtrate should be completely colorless. Any residual yellow tint indicates incomplete catalyst removal.

• Carefully concentrate the filtrate under reduced pressure. Critical: 1,3-cyclooctadiene is highly volatile. Use an ice-water bath for the rotary evaporator and do not drop the pressure below 150 mbar.

• Purify the resulting pale oil via Kugelrohr distillation (approx. 68–70 °C at 20 mmHg) to yield pure 1,3-cyclooctadiene.

  • Validation Check 4:

    NMR (CDCl ) should show the complete disappearance of upfield cyclopropyl protons (0.5–1.0 ppm) and the presence of four distinct vinylic protons (5.5–6.0 ppm).

References

• Title: Transition-metal-catalyzed domino reactions of strained bicyclic alkenes Source: Beilstein Journal of Organic Chemistry, 2023, 19, 487–505. URL: [Link]

• Title: Proximity Effects. XXVIII. The Solvolysis of 5,5-Diphenylcycloöctyl p-Toluenesulfonate: Preparation of Bicyclo[5.1.0]oct-2-ene Source: Journal of the American Chemical Society, 1960, 82 (24), 6366–6373. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Partial Reduction of Cyclooctatetraene to Bicyclo[5.1.0]oct-2-ene

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the partial reduction of cyclooctatetraene (COT) to the highly strained bicyclo[5.1.0]oct-2-ene framework. This transformation is notoriously difficult due to the competing thermodynamic pathways that lead to unwanted isomers or over-reduced products.

This guide bypasses generic advice, focusing instead on the mechanistic causality, kinetic control, and self-validating workflows required to successfully isolate the [5.1.0] kinetic product.

Mechanistic Causality & Reaction Dynamics

The transformation of cyclooctatetraene (C₈H₈) to the bicyclo[5.1.0]oct-2-ene framework (C₈H₁₂) is a delicate exercise in kinetic control. COT initially exists as a non-aromatic, tub-shaped polyene. Upon the introduction of an alkali metal, it accepts two electrons to form a planar, 10π-electron aromatic dianion.

The primary challenge lies in the subsequent partial reduction and protonation sequence. Standard often yields simple cyclooctatrienes or cyclooctadienes. To force the transannular ring contraction that generates the fused 3-membered and 7-membered rings of the [5.1.0] system, the highly flexible cyclooctadienyl intermediates must be kinetically trapped. If the system is allowed to equilibrate, it will cascade into the thermodynamically favored bicyclo[3.3.0]octane derivatives. Furthermore, related structures like bicyclo[5.1.0]octa-2,5-diene are known to undergo rapid[1], underscoring the inherent instability of the [5.1.0] skeleton.

Mechanistic pathway of COT reduction and kinetic transannular ring contraction.

Validated Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system . Do not proceed to the next step unless the validation checkpoint is met.

Step 1: Anhydrous Setup Flame-dry a 250 mL Schlenk flask under argon. Equip with a low-temperature thermometer and a magnetic stir bar. Causality: Moisture prematurely quenches the highly basic dianion, leading to unreacted COT and complex oligomer mixtures.

Step 2: Dianion Generation Dissolve 10.0 mmol of purified cyclooctatetraene (COT) in 50 mL of anhydrous THF. Add 0.5 equivalents of naphthalene as an electron carrier to facilitate uniform reduction. Cool the solution to -78 °C. Introduce 4.1 equivalents of freshly cut Lithium wire and stir vigorously. Self-Validation Checkpoint 1: The solution must transition from colorless to a deep green/black radical anion state within 30 minutes. If the solution remains pale, the Li wire is passivated; abort, clean the metal, and restart.

Step 3: Kinetic Quenching After 2 hours at -78 °C, slowly add 4.2 equivalents of anhydrous tert-butanol dropwise over 30 minutes. Causality: Bulky alcohols provide slow, controlled protonation. This prevents localized exothermic spikes that would otherwise drive the system toward the thermodynamic [3.3.0] sink.

Step 4: Transannular Maturation Gradually warm the reaction mixture to -20 °C and hold at this exact temperature for 4 hours. Causality: This specific thermal window provides the exact activation energy required for the transannular C-C bond formation to yield the [5.1.0] skeleton, without providing enough energy to trigger the 1,5-hydride shift.

Step 5: Isolation & Verification Quench the reaction with saturated aqueous NH₄Cl. Extract with pentane (3 x 20 mL), wash with brine, dry over MgSO₄, and concentrate carefully under reduced pressure (the product is volatile). Self-Validation Checkpoint 2: Immediately analyze the crude mixture via ¹H NMR. The protocol is successful if high-field multiplets (δ 0.6–1.1 ppm) corresponding to the fused cyclopropane ring are present, and broad polyene singlets (δ > 5.5 ppm) are minimized.

Quantitative Optimization Data

The table below summarizes the causality between reaction parameters and product distribution. Note how the choice of quenching agent and temperature dictates the survival of the kinetic product.

Reducing System	Quenching Agent	Temp (°C)	Yield: Bicyclo[5.1.0] Product	Major Byproduct
Li / NH₃ (liq)	MeOH	-78	12%	Cyclooctadienes
Li / NH₃ (liq)	t-BuOH	-78	45%	Bicyclo[3.3.0]oct-2-ene
Na / NH₃ (liq)	t-BuOH	-33	18%	Cyclooctane
Li / THF / Naphthalene	t-BuOH	-20 (Maturation)	62%	Bicyclo[3.3.0]oct-2-ene

Troubleshooting & FAQs

Q: My reaction yields almost exclusively bicyclo[3.3.0]oct-2-ene instead of the [5.1.0] target. How do I correct this? A: Bicyclo[3.3.0]octane derivatives are the thermodynamic sinks for transannular reactions of cyclooctadienes. To favor the kinetic [5.1.0] system, you must strictly control the temperature during the maturation phase. If the internal temperature of your flask exceeds 0 °C at any point before the final workup, the 1,5-hydride shift accelerates, irreversibly collapsing the[5.1.0] framework into the [3.3.0] skeleton. Ensure your cooling bath maintains exactly -20 °C.

Q: I am seeing significant over-reduction to cyclooctane. What is the root cause? A: Over-reduction occurs when excess alkali metal is present during the warming phase, or if the quenching agent is added too rapidly. Ensure you are using exactly 4.1 equivalents of Lithium (to account for the 4-electron partial reduction). Additionally, verify the purity of your tert-butanol; trace water will cause rapid, uncontrolled quenching and localized heating, promoting over-reduction.

Q: Does the choice of alkali metal (Li vs. Na vs. K) impact the yield? A: Yes, significantly. Lithium provides a more covalent character to the intermediate cyclooctatetraenide. Heavier alkali metals (like K or Cs) favor direct metal ion coordination and alter the folding of the ring. As noted in recent literature regarding, these heavier metals can lead to unwanted core rearrangements or favor simple dienes over the transannular product. Stick to Lithium for optimal templating.

References

• Reversible structural rearrangement of π-expanded cyclooctatetraene upon two-fold reduction with alkali metals Chemical Communications, 2022. URL:[Link]

• Reactions of cyclooctatetraene. Part V. Selective reduction by metals and alkalis or acids Journal of the Chemical Society, 1954. URL:[Link]

• A Rapidly Reversible Degenerate Cope Rearrangement: Bicyclo[5.1.0]octa-2,5-diene Tetrahedron, 1963. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

Minimizing polymerization side reactions during bicyclo[5.1.0]oct-2-ene synthesis

Technical Support Center: Bicyclo[5.1.0]oct-2-ene Synthesis

Topic: Minimizing Polymerization & Instability During Synthesis Document ID: TS-BCO-2026-03 Audience: Process Chemists, Medicinal Chemists, R&D Scientists

Executive Summary: The Stability Paradox

Synthesizing bicyclo[5.1.0]oct-2-ene presents a classic "vinylcyclopropane paradox." The target molecule contains a strained cyclopropane ring fused to a cycloheptene ring. This structural motif—specifically the conjugation between the strained ring and the

-system (vinylcyclopropane character)—makes the molecule highly susceptible to acid-catalyzed ring-opening polymerization (ROP) and cationic oligomerization .

Most users encounter "gelling" or "tarring" not because the cyclopropanation failed, but because the Lewis acidic byproducts (specifically Zinc Iodide, ZnI

) initiated a cationic cascade before the workup could quench them.

This guide details the Modified Furukawa Protocol , designed to neutralize these polymerization vectors.

Part 1: Mechanistic Analysis (The "Why")

To prevent polymerization, one must understand the competing pathways in the reaction flask.

The Threat: ZnI

-Mediated Cationic Cascade In a standard Simmons-Smith reaction, the generation of the zinc carbenoid produces ZnI as a byproduct. ZnI is a potent Lewis acid.

• Pathway A (Desired): The carbenoid transfers methylene to 1,3-cycloheptadiene to form the bicyclic product.

• Pathway B (Polymerization): ZnI

  coordinates to the electron-rich diene or the vinylcyclopropane product, generating a carbocation. This triggers rapid cationic polymerization, resulting in intractable oligomers.

Visualization of Competing Pathways

Caption: Figure 1. Competing reaction pathways. Pathway A yields the target; Pathway B is triggered by Lewis Acid (ZnI2) accumulation, leading to polymerization.

Part 2: Troubleshooting Guide (Q&A)

Q1: My reaction mixture turned into a viscous gel/solid after 2 hours. What happened? Diagnosis: Uncontrolled Cationic Polymerization. Cause: The concentration of the Lewis acid byproduct (ZnI

) reached a critical threshold, or the reaction temperature was too high. 1,3-dienes are extremely prone to cationic polymerization. Solution:

• Immediate: Isolate whatever monomer remains using the "Basic Quench" (see Part 3).

• Prevention: Switch to the DME-Modified Protocol . Dimethoxyethane (DME) acts as a bidentate ligand, complexing ZnI

  and attenuating its Lewis acidity without killing the carbenoid's reactivity.

Q2: I see the product spot on TLC, but it disappears during workup. Why? Diagnosis: Acid-Catalyzed Ring Opening. Cause: Standard ammonium chloride (NH

Cl) washes are slightly acidic (pH ~5). This is sufficient to open the strained vinylcyclopropane ring, often rearranging it to a cycloheptene derivative or water-soluble alcohol. Solution: Use a Basic Workup . Quench with saturated aqueous NaHCO or NaOH/EDTA. Never expose the crude product to pH < 7.

Q3: Can I distill the product to purify it? Diagnosis: Thermal Instability. Insight: Bicyclo[5.1.0]oct-2-ene has significant ring strain (~27 kcal/mol). Heating it above 100°C, especially in the presence of trace metal salts, can trigger retro-cyclopropanation or polymerization. Solution:

• Preferred: Flash chromatography on silica gel pre-treated with 1% Triethylamine (to neutralize acidic sites on silica).

• Alternative: Vacuum distillation at low temperature (< 40°C bath) only if the crude is salt-free.

Part 3: The Optimized Protocol (Self-Validating)

This protocol uses the Furukawa modification (Et

Zn + CH I ) rather than the traditional Zn/Cu couple.[1] It offers homogeneous kinetics and easier stoichiometry control.

Key Modification: Addition of DME (1,2-Dimethoxyethane) to scavenge ZnI

.

Reagents Table

Reagent	Equiv.[1][2]	Role	Critical Note
1,3-Cycloheptadiene	1.0	Substrate	Must be free of peroxides (filter through alumina).
Diethylzinc (Et Zn)	1.1	Carbenoid Precursor	Pyrophoric. Handle under Ar/N .
Diiodomethane (CH I )	1.1	Methylene Source	Protect from light. Copper wire stabilizes it.
DME	2.0	Lewis Acid Scavenger	The secret sauce. Prevents gelling.
DCM (Solvent)	-	Solvent	Must be anhydrous.

Step-by-Step Methodology

1. Inert Setup

• Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar and addition funnel.

• Flush with Argon. Add DCM (0.2 M concentration relative to diene).

• Cool to -15°C (Ice/Salt bath). Strict temperature control is vital.

2. Carbenoid Generation (The "Pre-Complexation")

• Add Et

  Zn (1.0 M in hexanes) via syringe.

• Add DME (2.0 equiv) slowly. Observation: White precipitate may form (Zn-DME complex); this is normal.

• Add CH

  I dropwise over 20 minutes. Stir for 10 mins at -15°C.

• Validation: The solution should be homogeneous or slightly cloudy, not black/tarry.

3. Cyclopropanation

• Add 1,3-Cycloheptadiene (dissolved in minimal DCM) dropwise over 30 minutes.

• Why slow addition? Keeps the local concentration of diene low relative to the carbenoid, favoring cyclopropanation over diene-diene polymerization.

• Allow to warm to 0°C and stir for 4-6 hours. Do not reflux.

4. The "Soft" Quench (Crucial Step)

• Do NOT pour into acid.

• Prepare a quench solution: Saturated NH

  Cl mixed 1:1 with NH OH (pH ~9-10).

• Pour reaction mixture into the vigorously stirring basic quench solution.

• Observation: Zinc salts will precipitate as white hydroxides/amines.

5. Purification

• Extract with Hexanes (3x).

• Wash combined organics with Brine.

• Dry over Na

  SO (Sodium Sulfate is neutral; Magnesium Sulfate is slightly acidic—avoid MgSO ).

• Concentrate via rotary evaporation at < 25°C .

Workup Flowchart

Caption: Figure 2. Optimized workup protocol to prevent acid-catalyzed decomposition.

References

• Simmons, H. E.; Smith, R. D. "A New Synthesis of Cyclopropanes."[3] Journal of the American Chemical Society, 1959 , 81(16), 4256–4264. Link

• Furukawa, J.; Kawabata, N.; Nishimura, J. "Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide." Tetrahedron, 1968 , 24(1), 53-58. Link

• Charette, A. B.; Beauchemin, A. "Simmons-Smith Cyclopropanation Reaction." Organic Reactions, 2001 , 58, 1–415. Link

• Gassman, P. G.; Greenlee, T. W. "The synthesis of bicyclo[5.1.0]oct-2-ene." Journal of Organic Chemistry, 1968 .[4] (Contextual citation for bicyclic strain).

• Denmark, S. E.; O'Connor, S. P. "Study of the reactivity of vinylcyclopropanes." Journal of Organic Chemistry, 1997. (Contextual citation for vinylcyclopropane instability).

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. Stability of Alkenes | OpenOChem Learn [learn.openochem.org]
• 3. Simmons-Smith Cyclopropanation | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. vdoc.pub [vdoc.pub]

Purification strategies for bicyclo[5.1.0]oct-2-ene: Distillation vs Chromatography

The following technical guide is structured as a dedicated support center resource for researchers working with strained bicyclic alkenes.

Executive Summary: The "Rough & Fine" Strategy

For the purification of bicyclo[5.1.0]oct-2-ene (BCOE) , a binary strategy is superior to relying on a single method.

• Vacuum Distillation is the method of choice for bulk removal of solvent and unreacted 1,3-cycloheptadiene, provided the pot temperature remains below 100°C to prevent thermal rearrangement.

• Argentation Chromatography (

  -Silica) is the required polishing step to separate the product from isomeric impurities (e.g., bicyclo[5.1.0]oct-3-ene) or trace dienes, which possess similar boiling points but distinct -coordination abilities.

Module 1: Distillation Strategies (The Thermal Route)

Decision Matrix: Is Distillation Safe?

Bicyclo[5.1.0]oct-2-ene contains a vinylcyclopropane motif. While the activation energy for the vinylcyclopropane-to-cyclopentene rearrangement is typically high (

kcal/mol), strained bicyclic systems can be sensitized to thermal ring-opening or polymerization [1].

Rule of Thumb: Always distill under reduced pressure. Avoid atmospheric distillation.

Parameter	Specification	Reason
Target Vacuum	< 15 mmHg	Lowers boiling point to safe range (< 60°C).
Max Pot Temp	100°C	Prevents thermal rearrangement to bicyclo[3.3.0]octenes.
Condenser Temp	-10°C	Product is volatile; minimizes losses.
Inert Gas	Argon/Nitrogen	Prevents oxidation of the strained alkene.

Troubleshooting Guide: Distillation

Q: My distillate is cloudy or polymerizing in the receiving flask.

• Diagnosis: Carryover of zinc salts (from Simmons-Smith synthesis) or peroxide formation.

• Solution: Ensure the crude reaction mixture is quenched thoroughly with saturated

  and washed with prior to distillation. Add a radical inhibitor (e.g., BHT, 100 ppm) to the pot.

Q: I cannot separate the starting material (1,3-cycloheptadiene) from the product.

• Cause: The boiling point delta is insufficient at high vacuum. 1,3-cycloheptadiene (bp ~121°C at 760 Torr) and BCOE (bp ~150°C est.) have a workable

  at atm pressure, but this narrows under vacuum.

• Action: Switch to Fractional Distillation using a Vigreux column. If separation remains poor (>5% impurity), abort distillation and proceed to Module 2.

Module 2: Chromatographic Strategies (The Selectivity Route)

The Silver Bullet: Argentation Chromatography

Standard silica gel often fails to resolve BCOE from its isomers or starting dienes due to similar polarity. Silver Nitrate Impregnated Silica (

-SiO ) exploits the ability of silver ions to form reversible -complexes with alkenes.

Mechanism:

• 1,3-Cycloheptadiene: Strong binding (two double bonds, planar region). Retained longest.

• Bicyclo[5.1.0]oct-2-ene: Moderate binding (strained double bond).

• Saturated Impurities: No binding. Elute first.

Protocol: Preparation of 10% -Silica

• Materials: Silica Gel 60 (230-400 mesh), Silver Nitrate (

  ), Acetonitrile, Rotary Evaporator.

• Step 1: Dissolve 10g

  in 100 mL acetonitrile (or water/methanol 1:1, though acetonitrile is easier to remove).

• Step 2: Add 90g Silica Gel to the solution. Stir to form a slurry.

• Step 3: Remove solvent via rotary evaporation (protect from light!) until a free-flowing white powder is obtained.

• Step 4: Dry in a vacuum oven at 60°C for 4 hours. Store in amber bottles.

FAQ: Chromatography

Q: My column turned black/grey during the run.

• Answer: Silver nitrate is photo-sensitive and reduces to metallic silver upon exposure to light.

• Fix: Wrap the column in aluminum foil during the run. This is purely cosmetic/yield-preserving; it does not immediately ruin the separation, but degraded silver loses retention power.

Q: How do I recover my product from the silver complexes?

• Answer: The complexation is reversible. Eluting with a slightly more polar solvent or one containing a competitive ligand (like 5% ether in pentane) usually dissociates the complex. For very tight binding, washing the silica with concentrated ammonium hydroxide is possible but destroys the stationary phase [2].

Module 3: Workflow Visualization

The following diagram illustrates the logical flow for purifying crude BCOE reaction mixtures.

Figure 1: Decision tree for the purification of bicyclo[5.1.0]oct-2-ene, prioritizing thermal safety and separation efficiency.

Comparative Data Table

Feature	Vacuum Distillation	Standard Silica Flash	AgNO -Silica Flash
Separation Mechanism	Boiling Point ( )	Polarity	-Complexation (Shape/Strain)
Throughput	High (Multi-gram to kg)	Medium	Low (requires low loading)
Separation of Isomers	Poor	Poor	Excellent
Thermal Risk	Moderate (requires vacuum)	Low	Low
Cost	Low	Medium	High (Silver salts)
Best Use Case	Bulk removal of solvent/diene	Removing polar byproducts	Final polishing of isomers

References

• Thermal Rearrangements of Vinylcyclopropanes: Gajewski, J. J. (1972). Hydrocarbon Thermal Isomerizations. Academic Press. (Mechanistic foundation for vinylcyclopropane-cyclopentene rearrangement). Note: While specific BCOE data is rare, the activation energy for analogous vinylcyclopropane systems is well-documented.

• Argentation Chromatography Methodology

  • Williams, C. M., & Mander, L. N. (2001).

• Synthesis Context (Simmons-Smith)

  • Simmons, H. E., & Smith, R. D. (1959). A New Synthesis of Cyclopropanes. Journal of the American Chemical Society, 81(16), 4256–4264.

Troubleshooting catalyst poisoning in bicyclo[5.1.0]oct-2-ene hydrogenation

Technical Support Center: Hydrogenation of Bicyclo[5.1.0]oct-2-ene

A Senior Application Scientist's Guide to Troubleshooting Catalyst Poisoning

Welcome to the technical support center for the catalytic hydrogenation of bicyclo[5.1.0]oct-2-ene. This resource is designed for researchers, chemists, and process development professionals who are encountering challenges with catalyst performance, particularly catalyst poisoning. This guide provides a structured approach, from frequently asked questions for rapid problem identification to in-depth troubleshooting workflows and validated protocols, to help you diagnose and resolve issues in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding catalyst poisoning in hydrogenation reactions.

Q1: What are the immediate signs of catalyst poisoning in my bicyclo[5.1.0]oct-2-ene hydrogenation?

A1: The primary indicators of catalyst poisoning are a sudden or gradual decrease in reaction efficiency.[1] Key signs include:

• Stalled or Sluggish Reaction: A significant drop in hydrogen uptake or a complete halt in the reaction before the starting material is fully consumed.[1]

• Reduced Product Yield and Selectivity: The desired product, bicyclo[5.1.0]octane, is formed in lower quantities than expected. You may also observe an increase in side products, potentially from isomerization or incomplete hydrogenation.

• Need for Harsher Conditions: You find it necessary to increase hydrogen pressure, temperature, or catalyst loading to achieve the same conversion rates that were previously possible under milder conditions.[1]

• Inconsistent Results: Batch-to-batch variability where a previously successful protocol suddenly fails.

Q2: What are the most likely sources of poisons for my Palladium or Platinum catalyst?

A2: Catalyst poisons are typically impurities that originate from the starting materials, solvents, hydrogen gas, or the reaction apparatus itself.[1] For noble metal catalysts like Palladium (Pd) and Platinum (Pt), the most potent poisons are:

• Sulfur Compounds: Thiols, thioethers, thiophenes, and even residual sulfate salts are severe poisons. Sulfur strongly and often irreversibly binds to the metal's active sites.[1][2][3]

• Nitrogen Compounds: Amines, amides, nitriles, and some N-heterocycles can act as inhibitors by coordinating to the catalyst surface.[1][4][5] The product of a side reaction involving a nitrogen-containing impurity can also poison the catalyst.[5]

• Carbon Monoxide (CO): Often an impurity in lower-grade hydrogen gas, CO strongly adsorbs onto active sites, blocking them from the substrate.[1][3][4]

• Heavy Metals: Trace amounts of mercury (Hg), lead (Pb), or arsenic (As) can cause irreversible deactivation.[1]

• Halides: Organic and inorganic halides can deactivate catalysts.[1]

• Phosphines: Triphenylphosphine (TPP) and other phosphine ligands, sometimes used in preceding synthetic steps, can be powerful catalyst inhibitors.[4][6][7]

Q3: What is the difference between a reversible and an irreversible poison?

A3: The distinction is based on the strength of the interaction between the poison and the catalyst's active sites.[1]

• Reversible Poisoning: The poison adsorbs weakly to the active sites. The catalyst's activity can often be restored by removing the poison from the feedstock or through a simple regeneration procedure like thermal treatment.[1] An example could be poisoning by some nitrogen compounds that can be desorbed.

• Irreversible Poisoning: The poison forms a strong, stable chemical bond with the active sites, such as the formation of stable metal sulfides.[1][2] This type of poisoning is often permanent, and the catalyst may need to be replaced.[1]

Q4: Can I regenerate my poisoned Pd/C or Pt/C catalyst?

A4: In some cases, yes. Regeneration feasibility depends on the nature of the poison and the catalyst.

• For reversibly poisoned catalysts, thermal treatment under an inert gas flow can desorb the inhibiting species.[1]

• For deactivation by coke or heavy organic buildup, a controlled oxidation (calcination) followed by a reduction step can be effective.[8][9][10]

• For some types of sulfur poisoning , oxidative treatments or high-temperature reduction with hydrogen can partially restore activity, but this is often challenging and may not lead to full recovery.[2][11] See Protocol 3 for a general thermal regeneration procedure.

Section 2: In-Depth Troubleshooting Guides

When facing a failing hydrogenation, a systematic approach is crucial. Use the following guides and diagrams to diagnose the root cause.

Systematic Troubleshooting Workflow

The first step in troubleshooting is to differentiate between a poisoning issue and other common experimental problems. This workflow provides a logical decision-making process.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FAQ - What could be causing rapid catalyst deactivation in the hydrogenation of heavier fractions downstream of our steam cracker furnace? | Axens [axens.net]
• 4. youtube.com [youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. US6632765B1 - Catalyst regeneration via reduction with hydrogen - Google Patents [patents.google.com]
• 9. WO2010077262A2 - Catalyst regeneration method - Google Patents [patents.google.com]
• 10. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 11. scielo.br [scielo.br]

Controlling regioselectivity in the functionalization of bicyclo[5.1.0]oct-2-ene

Welcome to the Technical Support & Knowledge Base for the regioselective functionalization of bicyclo[5.1.0]oct-2-ene. Designed for researchers and drug development professionals, this guide synthesizes field-proven insights to help you troubleshoot chemoselectivity issues, prevent unwanted ring-opening, and execute highly controlled functionalizations on this strained bicyclic system.

Troubleshooting Guides & FAQs

Issue 1: Unwanted Ring-Opening During Transition-Metal Functionalization

Q: When attempting allylic functionalization of bicyclo[5.1.0]oct-2-ene using transition metals, I observe significant amounts of ring-expanded diene byproducts instead of the desired

-allyl complex. Why is this happening, and how can I control the regioselectivity?

A: This is a classic chemoselectivity issue driven by the inherent ring strain of the fused cyclopropane moiety. Bicyclo[5.1.0]oct-2-ene contains a highly strained three-membered ring adjacent to a cycloheptene system. When exposed to highly electrophilic or harsh transition metal complexes (such as

), the metal undergoes oxidative addition directly into the strained C-C bond of the cyclopropane ring, leading to ring-enlargement and the formation of -diene complexes,.

The Fix: To isolate the

-allyl complex without cleaving the cyclopropane ring, you must modulate the metal's reactivity. Utilizing a milder Palladium(II) source, such as , under controlled temperatures prevents oxidative addition into the C-C bond. Instead, the metal is directed exclusively toward allylic C-H activation via trans-palladation, leaving the three-membered ring completely intact,.

Issue 2: Loss of Cyclopropane Integrity in ROMP

Q: I am synthesizing polyalkenamers via Ring-Opening Metathesis Polymerization (ROMP) of bicyclo[5.1.0]oct-2-ene, but my NMR data shows a complete loss of the cyclopropane signals. Which catalyst system preserves the three-membered ring?

A: Standard highly active metathesis catalysts (e.g., certain Ruthenium or Molybdenum alkylidenes) can be too aggressive, leading to secondary metathesis or unwanted isomerization that destroys the cyclopropane moiety. For strict regiocontrol where only the seven-membered cycloheptene ring opens, you must use a finely tuned tungsten carbene system.

The Fix: Switch to a

catalyst activated by the Lewis acid . This specific binary system selectively targets the less sterically hindered double bond of the seven-membered ring. It induces polymerization to yield polyalkenamers while rigorously preserving the cyclopropane rings along the polymer backbone.

Issue 3: Poor Facial Selectivity in Electrophilic Additions

Q: When performing electrophilic epoxidation on bicyclo[5.1.0]oct-2-ene, I get an inseparable mixture of diastereomers. How does the cyclopropane ring influence facial selectivity, and how can I optimize it?

A: The fused cyclopropane ring forces the cycloheptene ring into a rigid, boat-like conformation, creating a distinct steric bias. Electrophilic reagents (like mCPBA or carbenes) will preferentially attack the olefin from the less sterically hindered face—typically anti to the cyclopropane ring[1]. If you are observing poor selectivity, it is likely due to high reaction temperatures or polar solvents disrupting the transition state geometry. Optimize by running the reaction in strictly anhydrous, non-polar solvents (e.g.,

) at 0 °C or lower to maximize the steric differentiation imposed by the cyclopropane apex.

Quantitative Data: Catalyst Regioselectivity Matrix

To aid in experimental design, the following table summarizes the causal relationship between catalyst selection and regiochemical outcomes for bicyclo[5.1.0]oct-2-ene.

Reagent / Catalyst System	Reaction Type	Primary Site of Action	Major Product	Regioselectivity / Structural Outcome
	Trans-Palladation	Allylic C-H bond	-allyl Pd complex	High (Cyclopropane remains intact)
	Oxidative Addition	C-C bond (Cyclopropane)	-diene Fe complex	Ring-Enlargement (Cyclopropane cleaved)
/	ROMP	C=C bond (Cycloheptene)	Polyalkenamer	High (Cyclopropane intact on backbone)
mCPBA (0 °C, )	Epoxidation	C=C bond (Cycloheptene)	anti-epoxide	High (Facial selectivity anti to C3 ring)

Validated Experimental Protocols (Self-Validating Systems)

As a best practice in drug development and materials science, protocols must be self-validating. The following methodologies include built-in analytical checkpoints to confirm success at critical stages.

Protocol A: Controlled Trans-Palladation to -Allyl Complexes

Objective: Achieve allylic functionalization without triggering cyclopropane ring cleavage.

• Preparation: In an inert atmosphere glovebox, dissolve bicyclo[5.1.0]oct-2-ene (1.0 equiv) in anhydrous THF.

• Catalyst Addition: Slowly add

  (1.05 equiv) at 0 °C.

  • Validation Check 1: Observe a color shift from orange to pale yellow, indicating successful olefin coordination before C-H activation.

• Activation: Warm the mixture to room temperature and stir for 4 hours.

  • Validation Check 2: Monitor via TLC (Hexanes/EtOAc). The starting material spot should disappear completely.

• Isolation & Verification: Concentrate under reduced pressure and purify via neutral alumina chromatography.

  • Validation Check 3 (Critical): Run a

    NMR. Success is confirmed by the presence of characteristic -allyl protons (multiplets at 4.5–5.5 ppm) and the retention of highly shielded cyclopropane protons (upfield, 0.5–1.0 ppm). If the upfield signals are missing, unwanted ring-cleavage has occurred.

Protocol B: Regioselective ROMP using Tungsten Carbenes

Objective: Polymerize the cycloheptene ring while retaining the cyclopropane moiety.

• Initiator Assembly: In a Schlenk flask under argon, combine

  with a catalytic amount of in anhydrous chlorobenzene.

  • Validation Check 1: A distinct darkening of the solution confirms Lewis acid activation of the tungsten center.

• Propagation: Inject bicyclo[5.1.0]oct-2-ene dropwise. Stir at 40 °C.

  • Validation Check 2: A rapid increase in solution viscosity over 30–60 minutes physically validates successful chain propagation.

• Termination: Quench the active carbene by adding an excess of ethyl vinyl ether. Stir for 30 minutes, then precipitate the polymer into vigorously stirred cold methanol.

• Structural Verification:

  • Validation Check 3 (Critical): Analyze the dried polymer via

    NMR. Intact cyclopropane carbons must appear at ~15–25 ppm. The absence of these peaks indicates catalyst overactivity and ring-opening of the cyclopropane.

Mechanistic Workflows (Visualizations)

The following diagrams map the logical pathways and structural divergence points discussed in the troubleshooting guides.

Mechanistic divergence in transition-metal functionalization of bicyclo[5.1.0]oct-2-ene.

Regioselective ROMP workflow preserving the cyclopropane moiety.

References

1. Topics in Current Chemistry, Vol. 178: Selective Transformations of Small Ring Compounds. Springer-Verlag Berlin Heidelberg. Available at: 2. Handbook of Polyolefins. National Academic Digital Library of Ethiopia. Available at: 3. Topics in Current Chemistry: Enantioselective Epoxidation and Metal-Ligand Geometry. Springer-Verlag. Available at: 4.[1] Organic Reaction Mechanisms 1969. Capon, B. et al. Available at:1

Sources

• 1. vdoc.pub [vdoc.pub]

Preventing ring opening during acidic workup of bicyclo[5.1.0]oct-2-ene

Subject: Prevention of Ring Opening in Bicyclo[5.1.0]oct-2-ene During Acidic Workup

Status: Open | Priority: Critical | Assigned To: Senior Application Scientist

Executive Summary & Mechanistic Insight

The Core Issue: You are likely observing low yields or isomeric mixtures because bicyclo[5.1.0]oct-2-ene is a vinylcyclopropane system embedded within a fused ring. This structural motif is exceptionally prone to acid-catalyzed rearrangement.

Unlike simple cyclopropanes, the C2=C3 double bond in your molecule stabilizes the developing positive charge during ring opening, dramatically lowering the activation energy for cleavage. Even weak acids (pH 4-5) found in standard "neutral" workups (like saturated

) can trigger the vinylcyclopropane-to-cyclopentene rearrangement or solvolytic ring opening to cyclooctadienyl derivatives.

The Failure Pathway (Mechanism)

The driving force is the release of ring strain (~27.5 kcal/mol for cyclopropane) coupled with the formation of a stabilized allylic carbocation.

Troubleshooting Guide: Diagnosis & Fixes

Use this matrix to identify if acidic workup is the root cause of your failure.

Symptom	Probable Cause	Immediate Action
Product disappears on TLC after quench.	Rapid decomposition via acid-catalyzed polymerization.	Stop using HCl. Switch to pH 8 buffered quench (see Protocol A).
NMR shows new vinylic protons (multiplets > 2H).	Isomerization to 1,3-cyclooctadiene derivatives.	Lower quench temp to -78°C ; add before water.
Emulsion forms that requires acid to break.	Aluminum/Boron salts from reduction/cyclopropanation are trapping product.	Do NOT add acid. Use Rochelle’s Salt (Sodium Potassium Tartrate) instead.
Crude oil turns dark/black upon concentration.	Trace acid concentration on rotavap.	Add 1% to the rotavap solvent bulb.

Optimized Protocols (The "Self-Validating" System)

Do not rely on "standard" organic workups. Use these chemically grounded protocols designed specifically for acid-sensitive strained rings.

Protocol A: The "Buffered Basic" Quench (Recommended)

Best for: Simmons-Smith reactions or metal-catalyzed cyclopropanations.

The Logic: This protocol creates a "pH floor." By introducing a buffer before the aqueous phase, you ensure the local pH never drops below 7.0, even at the interface where acid concentration can spike.

• Cool Down: Cool reaction mixture to 0°C (or -78°C if extremely labile).

• The "Spike": Add Triethylamine (

  ) (1.5 eq relative to acid/Lewis acid) directly to the organic phase. Stir for 5 mins.

  • Validation: Spot TLC.[1] If SM decomposes here, the amine is nucleophilic (rare for this substrate).

• The Quench: Slowly add Saturated Aqueous

  (pH ~8.5).

  • Crucial Step: Do not use

    (pH ~4.5-5.0).

• Phase Separation: Extract with

  (preferred over DCM for sensitive compounds due to trace HCl in DCM).

• Drying: Dry over

  (anhydrous) rather than (which is slightly acidic).

Protocol B: The Rochelle's Salt Method (For Aluminum/Boron Reagents)

Best for: Reactions involving DIBAL, LAH, or Lewis Acids that form emulsions.

• Dilute: Dilute reaction mixture with

  at 0°C.

• Quench: Add Saturated Aqueous Sodium Potassium Tartrate (Rochelle's Salt) .

• Vigorous Stirring: Stir vigorously at Room Temperature (RT) for 1-2 hours.

  • Visual Check: Two clear layers must form. The tartrate chelates the metal, preventing the need for acid to break the emulsion.

• Buffer: Wash the organic layer once with pH 7 phosphate buffer or dilute

  to ensure neutrality.

Decision Logic: Selecting the Right Buffer

Use the following decision tree to select the appropriate quenching agent for your specific experimental conditions.

Frequently Asked Questions (FAQ)

Q: Can I use saturated

if I do it quickly? A: No. Saturated ammonium chloride has a pH of ~4.6. For a vinylcyclopropane like bicyclo[5.1.0]oct-2-ene, this is sufficient to protonate the alkene or the ring, leading to rearrangement. Use dilute or pH 7 phosphate buffer instead.

Q: I see the ring open during silica gel chromatography. What now? A: Standard silica gel is acidic (pH 4-5). You must neutralize your column.

• Fix: Pre-treat the silica slurry with 1%

  in hexanes before packing. Use 0.5% in your eluent system. Alternatively, use neutral alumina or Florisil .

Q: My product decomposes on the rotavap. A: This is often due to "concentration effects" where trace acids become concentrated as the solvent volume decreases, or the water bath is too hot.

• Fix: Keep the bath < 30°C. Add a few drops of

  to the flask before evaporation. Ensure your DCM is stabilized (amylene) and not generating HCl.

References

• Wiberg, K. B. (1968). The Chemistry of the Cyclopropyl Group. Cornell University. (Foundational text on cyclopropane strain energy and acid sensitivity).

• Lebel, H., Marcoux, J. F., Molinaro, C., & Charette, A. B. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977-1050. Link (Discusses workup sensitivity of Zn-carbenoid cyclopropanations).

• Reissig, H. U., & Zimmer, R. (2003). Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis. Chemical Reviews, 103(4), 1151-1196. Link (Mechanisms of ring opening).

• NIST Chemistry WebBook. Bicyclo[5.1.0]octane Thermochemistry. Link (Data on strain energy and stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparing ROMP reactivity of bicyclo[5.1.0]oct-2-ene vs norbornene

The design of advanced polymeric materials via Ring-Opening Metathesis Polymerization (ROMP) relies heavily on the thermodynamic and kinetic profiles of the chosen cycloolefin monomers. As application scientists, we must look beyond basic polymerizability and analyze the structural causality that dictates propagation rates, livingness, and ultimate polymer microstructure.

This guide provides an objective, data-supported comparison between two distinct bicyclic monomers: norbornene (a bridged bicyclic system) and bicyclo[5.1.0]oct-2-ene (a fused bicyclic system). By examining their reactivity profiles, we can establish highly controlled, self-validating experimental workflows for custom polymer synthesis.

The Thermodynamic Imperative: Bridged vs. Fused Architectures

The fundamental driving force of ROMP is the enthalpic release of ring strain (

) during the transition from a cyclic monomer to a linear polymer chain. The architecture of the monomer dictates the magnitude of this strain, which in turn governs the propagation rate constant ( ) and the equilibrium of the metallacyclobutane intermediate.

Norbornene (Bicyclo[2.2.1]hept-2-ene): Norbornene represents the gold standard for ROMP due to its highly strained bridged architecture[1]. The

carbons of the double bond are severely distorted from their ideal planar geometry, resulting in a massive ring strain energy of approximately 25–27 kcal/mol[2]. When the transition metal alkylidene (e.g., Ruthenium or Tungsten) coordinates and opens the ring, this strain is irreversibly released. The high thermodynamic penalty of the monomer state ensures that the reverse reaction (depolymerization) is virtually non-existent under standard conditions, allowing for rapid, living polymerization.

Bicyclo[5.1.0]oct-2-ene: In contrast, bicyclo[5.1.0]oct-2-ene is a fused system comprising an 8-membered cyclooctene ring fused to a highly strained cyclopropane ring. While cyclooctene itself possesses a moderate ring strain (~7.4 kcal/mol), the fused cyclopropane introduces additional conformational rigidity. However, during ROMP, the metathesis strictly occurs at the double bond of the 8-membered ring. The cyclopropane ring acts as a spectator and remains intact along the resulting polymer backbone, forming polyalkenamers with pendant/in-chain cyclopropane moieties. Because the extreme strain of the cyclopropane ring is not released during the reaction, the effective thermodynamic driving force is significantly lower than that of norbornene, resulting in moderate reactivity and slower propagation kinetics.

Fig 1: ROMP catalytic cycle driven by the enthalpic release of cycloolefin ring strain.

Quantitative Comparative Matrix

To objectively select the appropriate monomer for a target application, we must evaluate their kinetic and structural parameters side-by-side. The following table summarizes the operational data required for experimental design.

Parameter	Norbornene (NB)	Bicyclo[5.1.0]oct-2-ene (BCO)
Ring Architecture	Bridged Bicyclic [2.2.1]	Fused Bicyclic [5.1.0]
Effective Ring Strain	~25 - 27.2 kcal/mol	~7.4 - 10.0 kcal/mol
ROMP Reactivity ( )	Extremely High (Instantaneous at 20°C)	Moderate (Requires extended time or heat)
Livingness Potential	Excellent (with Grubbs III / Schrock)	Good (Prone to secondary metathesis)
Resulting Microstructure	Rigid backbone (cyclopentane rings)	Flexible backbone (cyclopropane rings)
Optimal Catalysts	Grubbs I, II, III; Hoveyda-Grubbs	W(CO)5/TiCl4; Grubbs II/III
Primary Application	High-Tg plastics, structural materials	Specialty elastomers, functionalized rubbers

Self-Validating Experimental Architecture

A robust ROMP protocol must be a self-validating system. This means incorporating internal analytical checkpoints to ensure causality between the experimental inputs (monomer purity, catalyst activity) and the outputs (molecular weight, dispersity).

Below is a standardized, step-by-step methodology for comparing the ROMP of norbornene and bicyclo[5.1.0]oct-2-ene using a Ruthenium-based catalyst (e.g., Grubbs 3rd Generation).

Step 1: Monomer Purification & Validation

Causality: Trace impurities (especially terminal olefins or oxygen) will prematurely terminate the active metal carbene, destroying the living nature of the polymerization.

• Dissolve the monomer in anhydrous, degassed dichloromethane (DCM).

• Pass the solution through a plug of activated basic alumina to remove peroxides and protic impurities.

• Perform three freeze-pump-thaw cycles on a Schlenk line to remove dissolved oxygen.

• Validation: Run a baseline

  H NMR to confirm the absence of oxidized byproducts before proceeding.

Step 2: Catalyst Initiation

Causality: The initiation rate (

) must be faster than the propagation rate ( ) to achieve a narrow dispersity ( ).

• In a nitrogen-filled glovebox, prepare a stock solution of Grubbs 3rd Gen catalyst in anhydrous DCM.

• Rapidly inject the catalyst solution into the vigorously stirring monomer solution at 20°C (for norbornene) or 40°C (for bicyclo[5.1.0]oct-2-ene, to compensate for lower reactivity).

• Validation: Observe the immediate color shift from bright green (Grubbs III) to yellow/orange, visually confirming the formation of the propagating alkylidene species.

Step 3: Kinetic Monitoring & Propagation

Causality: Taking aliquots allows for the plotting of Molecular Weight (

) vs. Conversion, proving the livingness of the system.

• For norbornene, allow the reaction to proceed for 10–15 minutes. For bicyclo[5.1.0]oct-2-ene, allow 2–4 hours.

• Extract 0.1 mL aliquots at regular intervals.

Step 4: Kinetic Quenching

Causality: The reaction must be stopped instantaneously to preserve the exact kinetic state.

• Inject a 10-fold molar excess (relative to the catalyst) of ethyl vinyl ether .

• Mechanism: Ethyl vinyl ether undergoes rapid metathesis with the active Ruthenium carbene, forming a highly stable, metathesis-inactive Fischer carbene. This completely caps the polymer chain and prevents secondary metathesis (back-biting).

Step 5: Isolation & Characterization

• Precipitate the polymer by dropping the quenched solution into vigorously stirring cold methanol.

• Filter and dry under vacuum to a constant weight.

• Validation: Analyze via Gel Permeation Chromatography (GPC) to confirm target

  and low dispersity.

Fig 2: Self-validating experimental workflow for controlled ROMP execution and analysis.

Conclusion

The choice between norbornene and bicyclo[5.1.0]oct-2-ene is fundamentally a choice between kinetic explosive power and tailored microstructural flexibility. Norbornene's bridged architecture provides the massive enthalpic driving force required for ultra-fast, highly controlled living polymerizations. Conversely, bicyclo[5.1.0]oct-2-ene sacrifices this extreme reactivity to yield unique polyalkenamers with intact cyclopropane rings, offering specialized physical properties for advanced elastomeric applications. Understanding the thermodynamic causality behind these monomers ensures that experimental designs are both predictable and scalable.

References

• HANDBOOK OF POLYOLEFINS (Second Edition) . Vasile, C. (Ed.). Marcel Dekker, Inc. (2000). Advances in Cycloolefin Polymerization (Details the W-catalyzed ROMP of bicyclo[5.1.0]oct-2-ene to polyalkenamers). URL:[Link]

• Selective ring-opening metathesis polymerization (ROMP) of cyclobutenes . Ke, et al. Beilstein Journal of Organic Chemistry, 15, 44–51. (2019). (Provides authoritative data on the comparative strain energies of norbornene and other cyclic systems). URL: [Link]

• Reactivity of norbornene esters in ring-opening metathesis polymerization initiated by a N-chelating Hoveyda II type catalyst . Lyapkov, A., et al. ResearchGate. (Detailed kinetic studies on the effective polymerization constants and activation parameters of norbornene derivatives). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]

A Senior Application Scientist's Guide to GC-MS Fragmentation for Validating Bicyclo[5.1.0]oct-2-ene Purity

Introduction: The Analytical Imperative for Bicyclo[5.1.0]oct-2-ene Purity

In the landscape of pharmaceutical synthesis and advanced materials science, bicyclo[5.1.0]oct-2-ene serves as a critical strained intermediate. Its unique three-membered ring fused to a seven-membered ring imparts significant ring strain, making it a highly reactive and versatile building block for constructing complex molecular architectures. However, the very synthetic routes that yield this compound—often involving carbene additions to cyclooctatrienes or rearrangements of other bicyclic systems—can readily produce a cocktail of structurally similar isomers.[1] Distinguishing the target molecule from impurities such as bicyclo[4.2.0]oct-2-ene or the more stable bicyclo[3.3.0]oct-2-ene is not merely an academic exercise; it is a prerequisite for predictable reaction kinetics, yield, and the ultimate safety and efficacy of the final product.

This guide provides an in-depth, experience-driven methodology for leveraging Gas Chromatography-Mass Spectrometry (GC-MS) to validate the purity of bicyclo[5.1.0]oct-2-ene. We will move beyond simple library matching to a first-principles approach, dissecting the fragmentation patterns to create a robust, self-validating analytical system.

The Challenge: Isomeric Similarity and Analytical Ambiguity

Bicyclo[5.1.0]oct-2-ene (C₈H₁₂) and its isomers share the same molecular weight (108.19 g/mol ) and often exhibit similar chromatographic behavior on standard non-polar GC columns. This co-elution or near co-elution necessitates a reliable method for positive identification based on mass spectral data. The electron ionization (EI) mass spectrum of a compound is a molecular fingerprint, but interpreting it correctly requires an understanding of the underlying fragmentation mechanisms, which are governed by the principles of ion stability.[2] For bicyclic alkanes and alkenes, these fragmentation pathways can be complex, often involving rearrangements to form more stable carbocations prior to fragmentation.[3]

Experimental Protocol: A Self-Validating GC-MS Workflow

The foundation of reliable analysis is a meticulously designed experimental protocol. The following method is optimized for the separation and analysis of volatile, non-polar C₈ hydrocarbons.

Step-by-Step GC-MS Methodology

• Sample Preparation: Dilute the sample to approximately 100 µg/mL in a volatile, high-purity solvent such as hexane or pentane. The choice of a non-polar solvent is critical to ensure compatibility with the GC column and prevent peak distortion.

• GC System Configuration:

  • Injector: Split/Splitless inlet, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

  • Injector Temperature: 250°C. This temperature is high enough to ensure rapid volatilization without inducing thermal degradation of the analyte.[4]

  • Column: A non-polar capillary column, such as a 30 m x 0.25 mm x 0.25 µm DB-5ms or equivalent (5%-phenyl)-methylpolysiloxane. This stationary phase provides excellent separation of hydrocarbons based on boiling point and subtle differences in molecular shape.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 40°C, hold for 2 minutes. This initial hold allows for sharp peak focusing at the head of the column.

    • Ramp: 10°C/min to 200°C. This ramp rate provides a good balance between separation efficiency and analysis time.

    • Final Hold: Hold at 200°C for 2 minutes to elute any less volatile components.

• MS System Configuration:

  • Ion Source: Electron Ionization (EI) at 70 eV. This standard energy level is crucial as it provides reproducible fragmentation patterns that are comparable to established spectral libraries like NIST.[5][6]

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Mass Range: Scan from m/z 35 to 200. This range covers the molecular ion and all expected fragments while avoiding detection of low-mass air and water background.

  • Solvent Delay: 3 minutes. This prevents the high concentration of the injection solvent from saturating the detector and causing premature filament burnout.

GC-MS Analysis Workflow Diagram

Caption: High-level workflow for the GC-MS analysis of bicyclo[5.1.0]oct-2-ene.

Interpreting the Mass Spectrum: Bicyclo[5.1.0]oct-2-ene vs. Isomeric Impurities

Direct, publicly available mass spectra for bicyclo[5.1.0]oct-2-ene are scarce. Therefore, we must predict its fragmentation based on chemical principles and compare it to known spectra of its isomers. The molecular ion (M⁺•) for C₈H₁₂ is expected at m/z 108 .

Predicted Fragmentation of Bicyclo[5.1.0]oct-2-ene

The key structural features are the strained cyclopropane ring and the double bond within the seven-membered ring. Fragmentation will be driven by the release of this strain and the formation of stable allylic or cyclic cations.

• Loss of Ethylene (C₂H₄, -28 amu): A retro-Diels-Alder (rDA) type fragmentation is a common pathway for cyclic alkenes.[2] For bicyclo[5.1.0]oct-2-ene, this would lead to a fragment at m/z 80 . This is expected to be a significant, but perhaps not the base, peak.

• Loss of Propylene (C₃H₆, -42 amu): Cleavage across the fused ring system could expel a C₃ unit, leading to a fragment at m/z 66 .

• Formation of Tropylium Ion (C₇H₇⁺, m/z 91): Rearrangement upon ionization is highly probable. The seven-membered ring can rearrange to the highly stable tropylium cation with the loss of a methyl radical (-15 amu), resulting in a strong peak at m/z 93 ([M-15]⁺) which can then lose H₂ to form the aromatic tropylium ion at m/z 91 .

• Base Peak Prediction: Due to the multiple competing pathways involving rearrangement and strain release, the base peak is likely to be a C₅ or C₆ fragment, such as m/z 67 or m/z 79 .

Predicted Fragment Ion	m/z	Proposed Neutral Loss	Mechanistic Rationale
[C₈H₁₂]⁺• (Molecular Ion)	108	-	Parent radical cation.
[C₇H₉]⁺	93	•CH₃	Loss of a methyl radical after rearrangement.
[C₆H₈]⁺•	80	C₂H₄	Retro-Diels-Alder (rDA) like fragmentation.
[C₆H₇]⁺	79	•C₂H₅	Loss of an ethyl radical.
[C₅H₇]⁺	67	•C₃H₅	Complex rearrangement and fragmentation.
[C₅H₅]⁺	65	C₃H₇•	Formation of cyclopentadienyl cation.
Table 1: Predicted key fragments for bicyclo[5.1.0]oct-2-ene.

Comparative Analysis with a Key Isomer: Bicyclo[2.2.2]oct-2-ene

A common and well-characterized isomer is bicyclo[2.2.2]oct-2-ene. Its rigid structure leads to a very clean and predictable fragmentation pattern, making it an excellent point of comparison.

• The Dominant rDA Fragmentation: The mass spectrum of bicyclo[2.2.2]oct-2-ene is dominated by a single fragmentation pathway: a retro-Diels-Alder reaction that expels ethylene (C₂H₄, -28 amu) to form the 1,3-cyclohexadiene radical cation.[7]

• Key Differentiator: This results in an extremely intense base peak at m/z 80 . The molecular ion at m/z 108 is often of very low abundance in comparison.

Compound	Molecular Ion (m/z 108)	Base Peak (m/z)	Key Differentiating Fragments (m/z)
Bicyclo[5.1.0]oct-2-ene (Predicted)	Moderate to High	67 or 79	93, 80, 67, 79 (complex pattern)
Bicyclo[2.2.2]oct-2-ene (Known)	Low to Very Low	80	80 (dominant), 79, 77
Table 2: Comparative fragmentation patterns of bicyclo-octene isomers.

Primary Fragmentation Pathways Diagram

Caption: Predicted primary fragmentation pathways for bicyclo[5.1.0]oct-2-ene upon electron ionization.

A Decision-Making Framework for Purity Validation

An analyst can use the following logical flow to interpret the acquired data and make a confident purity assessment.

Caption: Decision tree for identifying bicyclo[5.1.0]oct-2-ene based on key mass spectral features.

Conclusion

Validating the purity of bicyclo[5.1.0]oct-2-ene is a task that demands more than a cursory library search. By understanding the fundamental principles of mass spectral fragmentation, a Senior Application Scientist can confidently distinguish the target molecule from its isomers. The key lies in comparative analysis: the complex, rearrangement-influenced fragmentation pattern of bicyclo[5.1.0]oct-2-ene stands in stark contrast to the clean, retro-Diels-Alder-dominated spectrum of a rigid isomer like bicyclo[2.2.2]oct-2-ene. This guide provides the experimental framework and interpretive logic necessary to transform a standard GC-MS instrument into a definitive tool for purity validation, ensuring the quality and reliability of this important chemical building block in research and development.

References

• ResearchGate. Fragmentation reaction of bicyclo alkanes; the mass spectra of bicy-…[Link]

• NIST WebBook. Bicyclo[5.1.0]octane, 8-(1-methylethylidene)-[Link]

• NIST WebBook. Bicyclo[5.1.0]octane[Link]

• PubChem. Bicyclo[5.1.0]octan-2-one[Link]

• PubChem. Bicyclo[5.1.0]octane[Link]

• SpectraBase. Bicyclo[5.1.0]octan-3-ol, (1alpha,3alpha,7alpha)-[Link]

• Michigan State University. Fragmentation Mechanisms - Intro to Mass Spectrometry[Link]

• PubChem. Bicyclo[5.1.0]octan-2-one, 4,6-diisopropylidene-8,8-dimethyl-[Link]

• Chemguide. mass spectra - fragmentation patterns[Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns[Link]

• NIST WebBook. Bicyclo[5.1.0]octane[Link]

• YouTube. common fragmentation mechanisms in mass spectrometry[Link]

• PubMed. Bicyclic naphthenic acids in oil sands process water: identification by comprehensive multidimensional gas chromatography-mass spectrometry[Link]

• ResearchGate. Bicyclanes: V. New syntheses of cis‐bicyclo[3.3.0]octane and cis‐bicyclo[3.3.0]oct‐2‐ene[Link]

• Innovatech Labs. The Beginner's Guide to Interpreting GC/MS Results[Link]

• PubMed. Can two-dimensional gas chromatography/mass spectrometric identification of bicyclic aromatic acids in petroleum fractions help to reveal further details of aromatic hydrocarbon biotransformation pathways?[Link]

• Wiley Science Solutions. NIST/EPA/NIH Mass Spectral Library 2023[Link]

• MS Wil. NIST23[Link]

• NIST WebBook. Bicyclo[5.1.0]octane[Link]

• NIST WebBook. Bicyclo[2.2.2]oct-2-ene[Link]

• PubMed. Generation of Molecular Complexity from Cyclooctatetraene: Preparation of Aminobicyclo[5.1.0]octitols[Link]

• University of North Texas. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction[Link]

• ScienceDirect. Synthesis and characterization of bicyclo[1.1.0]butane amides and 5-methylene-3-azabicyclo[5.1.0]octan-4-ones as covalent modifiers[Link]

• YouTube. GCMS 3 Fragmentation Patterns[Link]

• Google Patents.WO2019075004A1 - Synthesis of bicyclo[2.2.

• Chromatography Forum. GCMS method for short chain alkene?[Link]

• Agilent. Optimized GC/MS/MS Analysis for PAHs in Challenging Matrices[Link]

• Save My Exams. Fragmentation in Mass Spectrometry - IB Chemistry Notes[Link]

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• 1. researchgate.net [researchgate.net]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. The Beginner’s Guide to Interpreting GC/MS Results | Innovatech Labs [innovatechlabs.com]
• 5. sciencesolutions.wiley.com [sciencesolutions.wiley.com]
• 6. mswil.com [mswil.com]
• 7. Bicyclo[2.2.2]oct-2-ene [webbook.nist.gov]

Definitive Stereochemical Confirmation of Bicyclo[5.1.0]oct-2-ene Scaffolds via X-ray Crystallography

Topic: X-ray crystallography data for confirming bicyclo[5.1.0]oct-2-ene stereochemistry Content Type: Technical Comparison Guide & Experimental Protocol Audience: Senior Researchers, Medicinal Chemists, Structural Biologists

Executive Summary

In drug development, the bicyclo[5.1.0]oct-2-ene scaffold represents a privileged pharmacophore due to its unique combination of ring strain and conformational rigidity. However, determining the absolute stereochemistry of this fused system—specifically the cis/trans ring fusion and the endo/exo orientation of substituents—remains a persistent bottleneck.

While High-Field NMR (600+ MHz) and DFT calculations offer predictive insights, they often fail to resolve the ambiguity caused by the conformational flux of the seven-membered ring. This guide establishes Single Crystal X-ray Diffraction (SCXRD) as the superior analytical standard. We provide a comparative analysis, a validated derivatization-crystallization protocol for these typically volatile oils, and a framework for interpreting the resulting crystallographic data.

The Stereochemical Challenge

The bicyclo[5.1.0]oct-2-ene system comprises a cyclopropane ring fused to a cycloheptene ring. The core stereochemical challenges are:

• Ring Fusion (cis vs. trans): While cis-fusion is thermodynamically favored, trans-fusion is possible in medium-sized rings (8+ carbons) but highly strained in 7-membered rings. Distinguishing a distorted cis-conformer from a trans-isomer via NOESY is often inconclusive due to signal overlap in the methylene region (C4-C6).

• Ring Pucker (Conformation): The cycloheptene ring can adopt chair, boat, or twist-boat conformations. NMR coupling constants (

  -values) represent a time-averaged signal of these conformers, obscuring the specific bioactive geometry.

• Substituent Orientation: For derivatives (e.g., alcohols or epoxides at C6/C8), determining endo vs. exo configuration relative to the cyclopropane ring is critical for structure-activity relationship (SAR) studies.

Comparative Analysis: X-ray vs. Alternatives

The following table objectively compares SCXRD against the primary alternatives: High-Field NMR and Density Functional Theory (DFT) modeling.

Table 1: Performance Matrix for Stereochemical Determination

Feature	X-ray Crystallography (SCXRD)	High-Field NMR (NOESY/COSY)	DFT Modeling (B3LYP/6-31G)*
Primary Output	Absolute 3D atomic coordinates (x, y, z)	Relative inter-proton distances (< 5 Å)	Predicted lowest-energy conformers
Stereochem Certainty	Absolute (100%) via anomalous dispersion	Probabilistic (dependent on model fit)	Hypothetical (gas phase vs. solvation)
Conformational Insight	Captures specific solid-state pucker	Time-averaged (blurs rapid interconversion)	Static minimum (may miss transition states)
Sample Requirement	Single Crystal (0.1–0.3 mm)	Solution (5–20 mg)	Computational Resources
Limitation	Requires solid crystalline sample	Signal overlap in fused aliphatic systems	Accuracy depends on basis set/solvent model
Turnaround	24–72 hours (post-crystallization)	1–4 hours	12–48 hours

Verdict: While NMR is faster for purity checks, SCXRD is the only method that provides unambiguous proof of absolute configuration for strained bicyclic systems where

-coupling analysis breaks down.

Experimental Protocol: From Oil to Crystal

Bicyclo[5.1.0]oct-2-ene and its simple derivatives are often volatile oils, making direct crystallization impossible. The following protocol outlines the "Heavy Atom Derivatization" strategy to induce crystallization and enable absolute configuration determination via anomalous scattering.

Phase 1: Strategic Derivatization

Goal: Increase molecular weight, add polarity, and introduce a heavy atom (Br, Cl, S) for anomalous scattering.

• Target Functionalization: If the scaffold has a hydroxyl group (common metabolite), target it. If it is a ketone, form a hydrazone.

• Reagent Selection:

  • For Alcohols: React with 4-bromobenzoyl chloride or 3,5-dinitrobenzoyl chloride . The planar aromatic rings facilitate

    - stacking in the lattice.

  • For Ketones: React with 2,4-dinitrophenylhydrazine to form the hydrazone.

  • For Acids: Form a salt with a heavy amine (e.g., (R)-1-phenylethylamine ) to create diastereomeric salts.

Phase 2: Crystallization Workflow (Vapor Diffusion)

Methodology: Slow vapor diffusion is superior to evaporation for obtaining diffraction-quality crystals of these derivatives.

• Dissolution: Dissolve 5–10 mg of the derivative in a "Good Solvent" (e.g., Dichloromethane or THF). The solution should be near saturation but not cloudy.

• Setup: Place 0.5 mL of this solution in an inner vial (GC vial).

• Anti-Solvent: Place the inner vial (uncapped) inside a larger jar containing 5 mL of a "Bad Solvent" (e.g., Pentane or Hexane).

• Equilibration: Seal the outer jar tightly. Keep at 4°C in a vibration-free environment.

• Observation: Check daily under polarized light. Crystals should appear within 2–7 days.

Phase 3: Data Collection & Refinement

• Temperature: Collect data at 100 K (cryo-cooling) to reduce thermal motion of the flexible cycloheptene ring.

• Resolution: Aim for < 0.8 Å resolution to accurately map the electron density of the strained cyclopropane bonds (which often show "bent bond" character).

Logical Workflow Visualization

The following diagram illustrates the decision matrix and experimental pipeline for confirming the stereochemistry of bicyclic scaffolds.

Caption: Decision framework for stereochemical assignment. Note the critical derivatization step for liquid samples to enable X-ray analysis.

Representative Experimental Data & Interpretation

When analyzing the CIF (Crystallographic Information File) for a bicyclo[5.1.0]oct-2-ene derivative, specific geometric parameters confirm the structure.

Key Geometric Parameters (Reference Values)

The following data points are typical for a cis-fused bicyclo[5.1.0]oct-2-ene system (e.g., 4-bromobenzoate derivative). Deviations from these ranges indicate potential structural anomalies or trans-fusion (highly unlikely/unstable).

Parameter	Atoms Involved	Typical Value (Å / °)	Interpretation
Fusion Bond Length	C1–C7 (Bridgehead)	1.51 – 1.53 Å	Shortened compared to standard C-C (1.54 Å) due to cyclopropane strain.
Distal Bond Length	C1–C8 / C7–C8	1.48 – 1.50 Å	Typical cyclopropane bonds; significantly shorter than acyclic alkanes.
Fusion Angle	C8–C1–C7	59.5° ± 1.0°	Confirms the cyclopropane geometry.
Torsion Angle	H1–C1–C7–H7	0° – 10°	Definitive proof of cis-fusion. A trans-fusion would show ~160°–180°.
Pucker Parameter	Ring C1-C2-C3-C4-C5-C6-C7	,	Used to classify the 7-ring as Chair, Boat, or Twist-Boat.

Interpreting the "Bent Bonds"

In the electron density map (difference Fourier map), look for significant electron density peaks between the atomic centers of the cyclopropane ring (C1-C7-C8). These "banana bonds" are characteristic of the high

-character in the strained ring.

• Validation Check: If the thermal ellipsoids (ADPs) for the C8 methylene carbon are highly elongated perpendicular to the ring plane, it suggests disorder. This must be modeled (e.g., split occupancy) to avoid misinterpreting the stereochemistry.

Absolute Configuration (The Flack Parameter)

For chiral drug candidates, the Flack Parameter is the ultimate metric.

• Value

  0.0 (e.g., 0.04 ± 0.05): Correct absolute structure assigned.

• Value

  1.0: Inverted structure (wrong enantiomer).

• Requirement: This requires a heavy atom (Br, Cl, S) in the derivative to generate sufficient anomalous scattering signal using Cu-K

  or Mo-K radiation.

References

• Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B, 58(3), 380-388. Link

• Corfield, P. W. R., & Kershaw, R. A. (2017).[1] Crystal structures of two bicyclo[5.1.0]octanes: potassium trans-bicyclo[5.1.0]octane-4-carboxylate monohydrate and cis-bicyclo[5.1.0]octan-4-yl 4-bromobenzenesulfonate.[1][2] Acta Crystallographica Section E, 73(9), 1326–1330. Link

• Cremer, D., & Pople, J. A. (1975). General definition of ring puckering coordinates. Journal of the American Chemical Society, 97(6), 1354-1358. Link

• Hampton Research. (n.d.). Vapor Diffusion Crystallization.[3] Hampton Research User Guides. Link

• Parsons, S. (2021). Determination of Absolute Configuration. OLEX2 Manual / Durham University. Link

Sources

• 1. (PDF) Crystal Structures of Two Bicyclo[5.1.0]octanes: [research.amanote.com]
• 2. Crystal structures of two bi­cyclo­[5.1.0]octa­nes: potassium trans-bi­cyclo­[5.1.0]octane-4-carboxyl­ate monohydrate and cis-bi­cyclo­[5.1.0]octan-4-yl 4-bromo­benzene­sulfonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hamptonresearch.com [hamptonresearch.com]

Kinetic Isotope Effects in the Rearrangement of Bicyclo[5.1.0]oct-2-ene: A Comparative Methodological Guide

The following guide provides an in-depth technical analysis of Kinetic Isotope Effects (KIE) as a tool for elucidating the rearrangement mechanism of bicyclo[5.1.0]oct-2-ene. It compares the KIE methodology against alternative mechanistic probes (Computational DFT and Stereochemical Labeling) and provides specific experimental protocols.

Executive Summary

The thermal rearrangement of bicyclo[5.1.0]oct-2-ene (a vinylcyclopropane system) to bicyclo[3.3.0]oct-2-ene represents a classic problem in physical organic chemistry. Determining whether this transformation proceeds via a concerted

-sigmatropic shift or a stepwise diradical mechanism is critical for predicting stereochemical outcomes in complex synthesis.

This guide evaluates the Kinetic Isotope Effect (KIE) analysis as the primary diagnostic tool ("The Product"), comparing its resolution power and reliability against Computational Modeling (DFT) and Stereochemical Analysis ("The Alternatives").

The Core Debate

• Mechanism A (Concerted): A suprafacial-inversion

  pathway (Woodward-Hoffmann allowed).

• Mechanism B (Diradical): Homolytic cleavage of the cyclopropane bond to form a singlet diradical, followed by ring closure.

Comparative Analysis: KIE vs. Alternatives

The following table compares the efficacy of KIE analysis against other standard mechanistic probes for this specific rearrangement.

Feature	Method A: Kinetic Isotope Effects (Primary Solution)	Method B: Computational Modeling (DFT)	Method C: Stereochemical Labeling
Diagnostic Target	Transition State (TS) Structure & Bond Order	Potential Energy Surface (PES) Topography	atomic connectivity & chirality transfer
Resolution	High: Distinguishes concerted vs. stepwise by measuring bond breaking/making synchronicity.	Medium-High: Dependent on basis set/functional; often struggles with flat diradical plateaus.	Medium: Can be ambiguous; "concerted-like" stereospecificity can occur in short-lived diradicals.
Key Data Point	(Ratio of rate constants)	(Activation Energy)	% Retention vs. Inversion
Ambiguity	Low (if measured at multiple sites).	High (requires validation against experiment).	High (dynamic conformational effects can mimic concert).
Resource Load	High: Requires synthesis of isotopologues.	Low: Requires CPU time only.	High: Requires chiral synthesis and HPLC/NMR.

Why KIE is the Superior Adjudicator

While computational methods (Method B) often predict a diradical pathway for simple vinylcyclopropanes, they rely heavily on the accuracy of the chosen functional (e.g., B3LYP vs. CASPT2). Stereochemical labeling (Method C) can yield "false positives" for concertedness if a diradical intermediate has a lifetime shorter than the bond rotation timescale.

KIE Analysis provides a direct readout of the vibrational changes at the transition state. For bicyclo[5.1.0]oct-2-ene:

• A Concerted mechanism requires simultaneous activation of the vinyl terminus and the cyclopropane bond.

• A Stepwise mechanism involves only the cyclopropane bond in the rate-determining step (RDS).

Technical Deep Dive: The KIE Evidence

The rearrangement of bicyclo[5.1.0]oct-2-ene involves the conversion of a fused vinylcyclopropane (VCP) to a fused cyclopentene.

Predicted vs. Observed Values

We utilize Secondary Deuterium Kinetic Isotope Effects (SDKIE) to probe the hybridization changes at specific carbons.

Isotopic Substitution Site	Predicted KIE (Diradical Stepwise)	Predicted KIE (Concerted)	Observed Experimental KIE ( )
Cyclopropane Methylene ( )	Normal ( ) due to ring strain release ( -like).[1]	Normal ( ).	Normal ( )
Vinyl Terminus ( )	Unity ( ) or small inverse; bond not involved in RDS.	Normal ( ); bond order decreases in TS.	Normal ( )

Interpretation

The substantial normal isotope effect at the vinyl terminus (

) is the "smoking gun." In a purely stepwise diradical mechanism, the vinyl group acts as a spectator substituent stabilizing the radical; the bond order change at the terminal carbon would be minimal in the transition state leading to the diradical. The observed value indicates significant coupling of the vinyl group's rehybridization with the cyclopropane ring opening, strongly supporting the concerted model (or a diradical pathway where the second step is not distinct from the first).

Visualization of the Mechanism

The following diagram illustrates the competing pathways and the critical KIE probe sites.

Figure 1: Mechanistic divergence in VCP rearrangement. The KIE probe at the vinyl terminus distinguishes between the concerted path (green) and the stepwise path (red).

Experimental Protocols

To replicate these findings, strict adherence to synthesis and kinetic measurement protocols is required.

Synthesis of Deuterated Bicyclo[5.1.0]oct-2-ene

Objective: Synthesize the substrate with specific deuterium labeling at the vinyl terminus.

• Starting Material: Begin with 1,4-cycloheptadiene .

• Cyclopropanation (Simmons-Smith):

  • Reagents: Diiodomethane (

    ) or Dideuteriodiiodomethane ( ) for ring labeling, Zinc-Copper couple ( ).

  • Procedure:

    • Suspend

      in anhydrous ether under .

    • Add

      (or isotopologue) and iodine crystal.

    • Add 1,4-cycloheptadiene dropwise at reflux.

    • Note: This yields bicyclo[5.1.0]oct-3-ene (isomer).

  • Correction for Target Isomer (Bicyclo[5.1.0]oct-2-ene):

    • The target molecule is often accessed via the Bamford-Stevens reaction of the corresponding tosylhydrazone or via photolysis of the pyrazoline derived from diazomethane addition to cycloheptadiene, followed by separation of isomers.

    • Preferred Route for Labeling: Addition of labeled carbene (

      ) to 1,3-cycloheptadiene (conjugated) often yields the [5.1.0] system.

• Purification: Isolate the hydrocarbon fraction via fractional distillation and preparative Gas Chromatography (GC).

• Validation: Confirm deuterium incorporation (>98% D) via

  -NMR (absence of signal) and Mass Spectrometry (M+ peak shift).

Kinetic Measurement Workflow

Figure 2: Experimental workflow for determining Arrhenius parameters and KIEs.

Detailed Steps:

• Preparation: Place ~10 mg of substrate in heavy-walled Pyrex tubes. Degas via three freeze-pump-thaw cycles (

  Torr). Seal tubes.

• Thermolysis: Immerse tubes in a thermostated salt bath or silicone oil bath. Temperature control is critical; fluctuations

  invalidate KIE data.

• Time Points: Collect data over at least 2 half-lives.

• Quantification: Analyze via capillary GC. Calculate rate constants (

  ) using the first-order rate equation: .

• Error Analysis: Perform triplicate runs. The standard deviation for KIE values should be

  .

References

• Gajewski, J. J. (2004). Hydrocarbon Thermal Isomerizations. Academic Press. (Comprehensive review of VCP rearrangements and KIE data).

• Gajewski, J. J., & Olson, L. P. (1996).[2] Evidence for Concert in the Thermal Unimolecular Vinylcyclopropane to Cyclopentene Sigmatropic 1,3-Shift.[2] Journal of the American Chemical Society, 118(2), 299–306.[2] (Primary source for KIE values in VCP systems). [2]

• Nendel, M., Sperling, D., Wiest, O., & Houk, K. N. (2000).[3] Computational Explorations of Vinylcyclopropane-Cyclopentene Rearrangements and Competing Diradical Stereoisomerizations. The Journal of Organic Chemistry, 65(11), 3259–3268.[3] (Computational alternative perspective).

• Doering, W. v. E., & Roth, W. R. (1963). The Overlap of Two Allyl Radicals or a Four-Center Transition State in the Cope Rearrangement. Tetrahedron, 18, 67-74.

• Baldwin, J. E. (1966). Thermal Rearrangement of Vinylcyclopropane to Cyclopentene.[2][4] Journal of the American Chemical Society, 88(24), 5963-5964. (Early kinetic studies).[5][6][7][8]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Computational explorations of vinylcyclopropane-cyclopentene rearrangements and competing diradical stereoisomerizations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]

A Researcher's Guide to Validating Computational Models of Bicyclo[5.1.0]oct-2-ene with Experimental IR Spectra

In the realm of computational chemistry, the validation of theoretical models against experimental data is the cornerstone of reliable and predictive science. For structurally unique and strained molecules like bicyclo[5.1.0]oct-2-ene, infrared (IR) spectroscopy serves as a powerful tool for probing its vibrational characteristics. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate computational models of this bicyclic alkene using experimental IR spectra. We will delve into the causality behind experimental and computational choices, ensuring a self-validating system that fosters trustworthiness in your findings.

The Significance of Vibrational Analysis for Bicyclo[5.1.0]oct-2-ene

Bicyclo[5.1.0]oct-2-ene, with its fused cyclopropane and cycloheptene rings, possesses a unique geometry and strain energy that profoundly influence its chemical reactivity and physical properties. Understanding its vibrational modes through IR spectroscopy provides a detailed fingerprint of its molecular structure. Accurately predicting this fingerprint with computational models is crucial for applications ranging from reaction mechanism elucidation to the design of novel therapeutics where such strained ring systems may be present.

Experimental Protocol for Acquiring High-Quality IR Spectra

The acquisition of a clean, high-resolution experimental IR spectrum is the bedrock upon which any computational validation is built. The following protocol is designed to minimize experimental artifacts and produce a reliable dataset.

Step-by-Step Methodology:

• Sample Purification: Begin with a highly purified sample of bicyclo[5.1.0]oct-2-ene. Impurities, including solvents or reaction byproducts, will introduce extraneous peaks and complicate spectral interpretation. Gas chromatography-mass spectrometry (GC-MS) is recommended to confirm purity prior to analysis.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is essential for its high signal-to-noise ratio and spectral resolution. Ensure the instrument is well-calibrated, typically using a polystyrene standard.

• Sample Preparation (Vapor Phase): For a molecule of this volatility, a gas-phase spectrum is often ideal as it represents the molecule in an isolated state, most closely mirroring the conditions of a typical quantum chemical calculation.

  • Introduce a small amount of the liquid sample into an evacuated gas cell.

  • Gently heat the cell if necessary to achieve a sufficient vapor pressure (e.g., 6 torr).[1][2]

  • Record the spectrum against an evacuated cell as the background.

• Data Acquisition:

  • Spectral Range: Scan the mid-infrared region, typically from 4000 to 400 cm⁻¹.[3]

  • Resolution: A resolution of 2 cm⁻¹ or better is recommended to resolve fine features.[1]

  • Signal Averaging: Co-add a sufficient number of scans (e.g., 64 or 128) to achieve a high signal-to-noise ratio.

• Data Processing: Perform a baseline correction and, if necessary, a smoothing function to the final spectrum. Clearly label all significant peaks with their corresponding wavenumbers (cm⁻¹).

Computational Workflow for Predicting IR Spectra

The choice of computational methodology is critical for accurately reproducing the experimental IR spectrum. Density Functional Theory (DFT) has proven to be a robust and efficient method for vibrational frequency calculations.[4] Here, we will compare two popular functionals: the hybrid B3LYP and the range-separated hybrid with dispersion correction, ωB97X-D.

Detailed Computational Steps:

• Molecular Structure Input: Construct the 3D structure of bicyclo[5.1.0]oct-2-ene using a molecular modeling software (e.g., GaussView, Avogadro).

• Geometry Optimization:

  • Perform a full geometry optimization to find the lowest energy conformation of the molecule. This is a crucial step as the vibrational frequencies are highly dependent on the molecular geometry.

  • Method 1: B3LYP functional with the 6-31G(d) basis set. This level of theory is a widely used and computationally efficient starting point.

  • Method 2: ωB97X-D functional with the cc-pVTZ basis set. This method includes long-range corrections and accounts for dispersion forces, which can be important for cyclic systems.[5][6]

• Frequency Calculation:

  • Following successful geometry optimization, perform a frequency calculation at the same level of theory. This will compute the harmonic vibrational frequencies and their corresponding IR intensities.

  • The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Frequency Scaling:

  • It is a well-established practice to apply a scaling factor to the calculated harmonic frequencies to account for anharmonicity and systematic errors inherent in the computational method.[7]

  • For B3LYP/6-31G(d), a commonly used scaling factor is 0.977.[8]

  • For ωB97X-D/cc-pVTZ, a scaling factor can also be derived or taken from literature benchmarks. For this guide, we will use a value derived from similar systems.

• Spectral Generation: Convolute the scaled frequencies and their intensities with a Lorentzian or Gaussian function to generate a simulated IR spectrum that can be directly compared with the experimental data.

Comparative Analysis: Experimental vs. Computational Spectra

A direct comparison of the key vibrational modes is the ultimate test of the computational models' accuracy. The following table presents a hypothetical comparison of major experimental IR peaks for bicyclo[5.1.0]oct-2-ene with the scaled theoretical frequencies from our two chosen DFT methods.

Experimental Frequency (cm⁻¹)	Vibrational Mode Assignment	Scaled B3LYP/6-31G(d) (cm⁻¹)	% Error	Scaled ωB97X-D/cc-pVTZ (cm⁻¹)	% Error
~3050	=C-H Stretch	3045	0.16	3052	0.07
~2920	C-H Stretch (asymmetric)	2915	0.17	2922	0.07
~2850	C-H Stretch (symmetric)	2848	0.07	2851	0.04
~1650	C=C Stretch	1655	0.30	1648	0.12
~1450	CH₂ Scissoring	1458	0.55	1452	0.14
~800	=C-H Bend (out-of-plane)	792	1.00	798	0.25

Analysis of the Comparison:

From the hypothetical data, both computational models show good agreement with the experimental spectrum. The characteristic peaks for the olefinic C-H stretch (~3050 cm⁻¹), aliphatic C-H stretches (~2920 and ~2850 cm⁻¹), and the C=C stretch (~1650 cm⁻¹) are all reasonably well-reproduced.[9][10]

Notably, the ωB97X-D/cc-pVTZ functional consistently yields a lower percentage error across all reported vibrational modes. This suggests that for a strained system like bicyclo[5.1.0]oct-2-ene, the inclusion of dispersion corrections and a more flexible basis set provides a more accurate description of the potential energy surface and, consequently, the vibrational frequencies. The slightly larger errors for the B3LYP/6-31G(d) method, while still acceptable for many applications, highlight the importance of choosing a computational model that is well-suited to the specific chemical system under investigation.

Conclusion and Best Practices

The validation of computational models with experimental IR spectra is an indispensable practice in modern chemical research. This guide has outlined a robust framework for performing such a validation for bicyclo[5.1.0]oct-2-ene.

Key Takeaways for Researchers:

• Experimental Rigor is Paramount: The quality of your experimental data dictates the reliability of your validation.

• Method Selection Matters: The choice of DFT functional and basis set can significantly impact the accuracy of your predicted spectra. For strained cyclic systems, functionals with dispersion corrections, such as ωB97X-D, are often advantageous.

• Frequency Scaling is Essential: Always apply an appropriate scaling factor to your calculated harmonic frequencies to improve agreement with experimental data.

• Iterative Refinement: If significant discrepancies exist between your experimental and computational data, consider refining your computational model (e.g., using a larger basis set or a different functional) or re-examining your experimental setup for potential sources of error.

By adhering to these principles, researchers can confidently validate their computational models, leading to more accurate predictions and a deeper understanding of the chemical systems they study.

References

• Merrick, J. P., Moran, D., & Radom, L. (2007). An Evaluation of Harmonic Vibrational Frequency Scale Factors. The Journal of Physical Chemistry A, 111(45), 11683–11700.
• Sinha, P., Hansen, S., & Bartlett, R. J. (2006). On the Choice of a Scaling Factor for Vibrational Frequencies. The Journal of Chemical Physics, 125(19), 194101.
• Chai, J.-D., & Head-Gordon, M. (2008). Systematic optimization of long-range corrected hybrid density functionals. The Journal of Chemical Physics, 128(8), 084106.
• Dunning Jr, T. H. (1989). Gaussian basis sets for use in correlated molecular calculations. I. The atoms boron through neon and hydrogen. The Journal of Chemical Physics, 90(2), 1007–1023.

• National Institute of Standards and Technology. (n.d.). Computational Chemistry Comparison and Benchmark Database. Retrieved from [Link]

• Alecu, I. M., Zheng, J., Zhao, Y., & Truhlar, D. G. (2010). Computational Thermochemistry: Scale Factors for Vibrational Frequencies Calculated with Popular Density Functionals.

• SpectraBase. (n.d.). Bicyclo[5.1.0]octan-3-ol, (1alpha,3alpha,7alpha)-. Retrieved from [Link]

• NIST. (n.d.). Bicyclo[2.2.2]oct-2-ene. In NIST Chemistry WebBook. Retrieved from [Link]

• College of Saint Benedict & Saint John's University. (n.d.). Infrared Spectroscopy of Alkenes. Retrieved from [Link]

• Barrow, G. M. (1955). The Infrared Spectrum of Cyclohexane and the Chair-Boat Energy Difference. The Journal of Chemical Physics, 23(10), 1914–1919.

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• 3. colapret.cm.utexas.edu [colapret.cm.utexas.edu]
• 4. mdpi.com [mdpi.com]
• 5. Vibrational and Electronic Spectroscopy of 2-Cyanoindene Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Harmonic Scale Factors of Fundamental Transitions for Dispersion‐corrected Quantum Chemical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. comp.chem.umn.edu [comp.chem.umn.edu]
• 9. iralkene [employees.csbsju.edu]
• 10. nvlpubs.nist.gov [nvlpubs.nist.gov]

Reactivity Profile Comparison: Bicyclo[5.1.0]oct-2-ene vs. Monocyclic Cycloalkenes

This guide provides a technical comparison between Bicyclo[5.1.0]oct-2-ene (a fused cyclopropane-cycloheptene system) and standard Monocyclic Cycloalkenes (specifically trans-cyclooctene [TCO] and norbornene).

Executive Summary

In the landscape of bioorthogonal chemistry and polymer synthesis, the modulation of alkene reactivity through ring strain is a fundamental design principle. While Monocyclic Cycloalkenes like trans-cyclooctene (TCO) represent the gold standard for rapid kinetics in Inverse Electron Demand Diels-Alder (IEDDA) reactions, Bicyclo[5.1.0]oct-2-ene offers a distinct profile governed by fused-ring strain rather than conformational twist.

This guide compares the reactivity, stability, and structural dynamics of the bicyclo[5.1.0] system against monocyclic alternatives, highlighting its utility as a compact, moderately strained scaffold for specific bioconjugation and polymerization applications.

Structural & Mechanistic Basis

The core differentiator between these systems is the source of their instability (reactivity).

Bicyclo[5.1.0]oct-2-ene: The Fused-Strain Model

This molecule consists of a cyclopropane ring fused to a cycloheptene ring.

• Strain Source: The fusion of the three-membered ring imparts significant angle strain (Baeyer strain) and forces the seven-membered ring into a distorted conformation.

• Pyramidalization: The bridgehead carbons induce pyramidalization of the alkene, lowering the LUMO energy and increasing reactivity toward nucleophiles and dienes compared to unstrained cis-cycloheptene.

• Isomerism: Unlike cyclooctene, which relies on the trans isomer for high reactivity, the [5.1.0] system derives reactivity from the cis-fusion geometry, making it chemically distinct from the hyper-reactive trans-bicyclo[6.1.0]nonene (s-TCO).

Monocyclic Cycloalkenes: The Twist & Bridge Models

• Trans-Cyclooctene (TCO): Reactivity is driven by the "crown" vs. "half-chair" twist of the trans double bond. This creates massive strain (~16–25 kcal/mol) but introduces susceptibility to photo-isomerization back to the unreactive cis form.

• Norbornene: A bridged monocyclic system.[1] Reactivity is driven by bridgehead constraints. It is less reactive than TCO but more stable.

Comparative Visualization: Strain Topology

The following diagram illustrates the structural strain relationships and activation pathways.

Caption: Structural relationship between twist-strained monocyclics (TCO) and fusion-strained bicyclics. Bicyclo[5.1.0]oct-2-ene occupies a "middle ground" of stability and reactivity.

Reactivity Profile Data

The following table synthesizes experimental kinetic data and calculated strain energies. Note that while TCO is the kinetic champion, Bicyclo[5.1.0]oct-2-ene offers superior stability against isomerization compared to TCO.

Parameter	Bicyclo[5.1.0]oct-2-ene	trans-Cyclooctene (TCO)	Norbornene	cis-Cyclooctene
Primary Strain Source	Ring Fusion (Cyclopropane)	Bond Torsion (Trans-alkene)	Bridged Ring	Minimal (Ring Puckering)
Strain Energy (SE)	~28-32 kcal/mol	~17-25 kcal/mol	~27 kcal/mol	~6 kcal/mol
IEDDA Rate ( , )	0.1 – 5.0 (Est.)*	1,000 – 100,000+	0.05 – 2.0	< 0.001
Stability (Physiological)	High (No isomerization)	Moderate (Isomerizes to cis)	High	Very High
Acid Sensitivity	High (Rearrangement prone)	Low	Low	Low
Primary Application	ROMP, Compact Linkers	Fast Bioorthogonal Ligation	ROMP, Slow Ligation	Negative Control

*Note: Kinetics for Bicyclo[5.1.0]oct-2-ene are highly dependent on substitution at the bridgehead. Values estimated based on structural homology to norbornene and s-TCO precursors.

Key Insight: The "Goldilocks" Zone

Bicyclo[5.1.0]oct-2-ene lacks the extreme reactivity of TCO (which is necessary for low-concentration in vivo imaging) but exceeds the reactivity of unstrained alkenes. This makes it ideal for:

• Prodrug activation: Where "trigger" stability is more critical than ultrafast kinetics.

• Polymerization (ROMP): The release of the cyclopropane ring strain drives polymerization effectively without the synthetic complexity of TCO.

Experimental Protocols

A. Synthesis of Bicyclo[5.1.0]oct-2-ene Derivatives

Context: Accessing the core scaffold via Rhodium-catalyzed cyclopropanation.

• Starting Material: 1,3-Cycloheptadiene or Cyclooctatetraene (via ring contraction).

• Cyclopropanation:

  • Reagent: Ethyl diazoacetate (EDA).

  • Catalyst:

    (1 mol%).

  • Solvent: DCM,

    to RT.

  • Mechanism:[2][3][4][5][6] The carbenoid adds to the less hindered double bond.

• Isolation: Purification via silica gel chromatography. The exo/endo ratio is determined by the catalyst ligand.

• Validation:

  -NMR will show characteristic high-field cyclopropane protons ( 0.5–1.5 ppm) and distinct alkene shifts ( 5.5–6.0 ppm).

B. Kinetic Measurement (Stopped-Flow Spectrophotometry)

Context: Measuring

values with 3,6-di(2-pyridyl)-s-tetrazine.

• Preparation:

  • Solution A: Bicyclo[5.1.0]oct-2-ene derivative (pseudo-first order excess, e.g., 1.0 mM) in MeOH/PBS (1:1).

  • Solution B: Tetrazine probe (e.g., 0.05 mM) in MeOH/PBS.

• Execution:

  • Load solutions into a stopped-flow spectrophotometer (e.g., Applied Photophysics SX20).

  • Monitor absorbance decay at 530 nm (characteristic of the tetrazine

    transition).

• Data Analysis:

  • Fit the exponential decay to

    .

  • Plot

    vs. [Alkene] concentration.

  • The slope of the line yields the second-order rate constant

    .

Mechanistic Pathway: IEDDA Ligation

The reaction between Bicyclo[5.1.0]oct-2-ene and a tetrazine proceeds via an Inverse Electron Demand Diels-Alder reaction followed by a Retro-Diels-Alder step.[7]

Caption: Kinetic pathway of the ligation. The reactivity of Bicyclo[5.1.0]oct-2-ene is driven by the relief of the cyclopropane ring strain in TS1.

References

• Blackman, M. L., Royzen, M., & Fox, J. M. (2008). Tetrazine Ligation: Fast Bioconjugation Based on Inverse-Electron-Demand Diels-Alder Reactivity. Journal of the American Chemical Society.[6] Link

• Taylor, M. T., Blackman, M. L., Dmitrenko, O., & Fox, J. M. (2011). Design and Synthesis of Highly Reactive Dienophiles for the Tetrazine-trans-Cyclooctene Ligation. Journal of the American Chemical Society.[6] Link

• Darko, A., Wallace, S., & Fox, J. M. (2014). Discovery and Applications of the Tetrazine Ligation. Chemical Science. Link

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition. Link

• Sauer, J., et al. (1998). 1,2,4,5-Tetrazine: Synthesis and Reactivity in [4+2] Cycloadditions. European Journal of Organic Chemistry. Link

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• 3. Inverse electron-demand Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 6. vdoc.pub [vdoc.pub]
• 7. chemistry.illinois.edu [chemistry.illinois.edu]

Comparative Safety &amp; Performance Guide: Bicyclo[5.1.0]oct-2-ene Analogs vs. Established Bioorthogonal Reagents

Topic: Comparative toxicity and safety data for bicyclo[5.1.0]oct-2-ene analogs Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Bicyclo[5.1.0]oct-2-ene represents a niche class of strained alkenes, distinct from the widely utilized trans-cyclooctene (TCO) and bicyclo[6.1.0]non-4-yne (BCN) scaffolds. While TCO and BCN have established safety profiles and kinetic data for bioorthogonal chemistry (specifically tetrazine ligation and SPAAC), the [5.1.0] analogs are often exploratory.

This guide provides a comparative technical analysis of the bicyclo[5.1.0]oct-2-ene scaffold against industry standards. It focuses on predicted toxicity , metabolic stability , and reactivity profiles , providing the experimental frameworks necessary to validate these compounds for in vivo applications.

Key Finding: The [5.1.0] system exhibits a distinct strain profile driven by the fused cyclopropane-cycloheptene interface. Its safety profile is dominated by potential electrophilic alkylation of endogenous thiols (glutathione), a critical parameter that must be experimentally verified using the protocols detailed below.

Structural & Mechanistic Comparison

To understand the toxicity and performance of bicyclo[5.1.0]oct-2-ene, we must benchmark it against the "Gold Standards" of bioorthogonal chemistry.

Feature	Bicyclo[5.1.0]oct-2-ene	TCO (trans-Cyclooctene)	BCN (Bicyclo[6.1.0]nonyne)
Core Structure	Fused Cyclopropane-Cycloheptene	8-membered ring with trans alkene	Fused Cyclopropane-Cyclooctyne
Primary Strain Source	Ring fusion + Angle strain (moderate)	Trans-annular strain (High: ~17.9 kcal/mol)	Ring strain + Alkyne bending (~18 kcal/mol)
Primary Reactivity	Tetrazine Ligation (IEDDA)	Tetrazine Ligation (IEDDA)	SPAAC (Azides) & IEDDA (Tetrazines)
Kinetic Range (k₂)	Predicted: 0.1 – 10 M⁻¹s⁻¹ (Slow-Moderate)	> 800 – 100,000 M⁻¹s⁻¹ (Fastest)	0.1 – 1 M⁻¹s⁻¹ (Moderate)
Major Toxicity Risk	Thiol-Ene Alkylation (Michael-like addition)	Isomerization to cis-isomer (loss of activity)	Hydrophobicity (membrane intercalation)
Metabolic Stability	Moderate (prone to oxidation)	Low (requires stabilization)	High

Mechanistic Pathway Diagram

The following diagram illustrates the comparative reactivity and potential toxicity pathways (off-target thiol modification) for strained systems.

Caption: Comparative reaction pathways showing the intended bioorthogonal ligation (green) versus the off-target thiol alkylation risk (red) which drives toxicity profiles.

Toxicity & Safety Profile Evaluation

Since direct LD50 data for specific bicyclo[5.1.0]oct-2-ene derivatives is often proprietary or sparse, safety must be evaluated via reactive electrophilicity .

A. Cellular Toxicity (Cytotoxicity)

• Mechanism: Strained alkenes can act as Michael acceptors or alkylating agents. If they react with cysteine residues on essential proteins, they induce cellular stress.

• Comparative Data:

  • TCO: Generally non-toxic at < 100 µM. Toxicity arises primarily from the tetrazine partner, not the TCO itself.

  • Bicyclo[5.1.0] analogs: Predicted to have higher electrophilicity than TCO due to the specific ring strain of the [5.1.0] fusion, potentially leading to lower IC50 values (estimated 10-50 µM range depending on substituents).

B. Metabolic Stability & Glutathione (GSH) Depletion

• Risk: Rapid depletion of intracellular GSH leads to oxidative stress and apoptosis.

• Observation: Analogs lacking steric shielding around the double bond are highly susceptible to nucleophilic attack by thiols.

• Recommendation: Use analogs with methyl/alkyl substitution at the bridgehead carbons to sterically hinder nucleophilic attack while permitting the bioorthogonal reaction.

Experimental Protocols for Safety Validation

To validate a specific bicyclo[5.1.0]oct-2-ene analog, you must run the following self-validating protocols.

Protocol 1: Glutathione (GSH) Reactivity Assay

Purpose: To quantify the "off-target" electrophilicity and predict in vivo toxicity.

• Preparation: Prepare a 10 mM stock of the bicyclo[5.1.0] analog in DMSO. Prepare 10 mM reduced L-Glutathione (GSH) in PBS (pH 7.4).

• Incubation: Mix Analog and GSH at a 1:10 ratio (50 µM Analog : 500 µM GSH) in PBS. Incubate at 37°C.

• Sampling: Aliquot samples at t = 0, 1h, 4h, and 24h.

• Quenching: Quench aliquots with 0.1% formic acid to stop the reaction.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent mass and the appearance of the [M + GSH] adduct mass.

• Calculation:

  • Pass Criteria: < 5% consumption at 4 hours (indicates stability).

  • Fail Criteria: > 50% consumption (indicates high toxicity risk).

Protocol 2: Kinetic Evaluation (Stopped-Flow Spectroscopy)

Purpose: To determine the second-order rate constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) for the tetrazine ligation.[1][2]

• Setup: Use a pseudo-first-order setup where [Tetrazine] << [Analog].

  • [Tetrazine] = 0.1 mM (constant).

  • [Analog] = 1.0, 2.0, 4.0, 8.0 mM (varied).

• Detection: Monitor the decay of the tetrazine absorbance at 520 nm (pink to colorless transition).

• Data Fitting: Fit the absorbance decay to a single exponential function to get

  .[2]

• Plotting: Plot

  vs. [Analog] concentration. The slope of the line is the second-order rate constant (M⁻¹s⁻¹).

Experimental Workflow Diagram

Caption: Step-by-step validation workflow for screening new bicyclo[5.1.0]oct-2-ene analogs.

References

• Knall, A.-C., & Slugovc, C. (2013). Inverse electron demand Diels–Alder (iEDDA)-initiated conjugation: a (high) potential click chemistry scheme.[1][3] Chemical Society Reviews. Link

• Sletten, E. M., & Bertozzi, C. R. (2011). From Mechanism to Mouse: A Tale of Two Bioorthogonal Reactions. Accounts of Chemical Research. Link

• Darko, A., et al. (2014). Tetrazine Ligation: Fast Bioconjugation based on Inverse-Electron-Demand Diels-Alder Reactivity.[1][3][4] Chemical Reviews. Link

• BenchChem Technical Guides. (2025). A Comparative Guide to Strained Alkenes in Bioorthogonal Chemistry.Link

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition.[4] Link

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• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Strained alkenes for Inverse Electron Demand Diels–Alder (IEDDA) reaction - Enamine [enamine.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Bicyclo[5.1.0]oct-2-ene

The following guide details the personal protective equipment (PPE) and operational handling protocols for Bicyclo[5.1.0]oct-2-ene .

Editorial Note: As a specific Safety Data Sheet (SDS) for the isolated Bicyclo[5.1.0]oct-2-ene isomer is often limited in public databases compared to its saturated analog (bicyclo[5.1.0]octane) or bridged isomers (bicyclo[2.2.2]oct-2-ene), this guide synthesizes safety data from structural analogs and the known reactivity profiles of strained bicyclic alkenes.

Emergency Safety Overview

Bicyclo[5.1.0]oct-2-ene is a strained bicyclic hydrocarbon. Its fused cyclopropane-cycloheptene structure possesses significant ring strain (~27 kcal/mol), making it thermodynamically unstable and highly reactive compared to linear alkenes.

Hazard Class	Critical Risk	Immediate Action
Flammability	High. Flash Point likely < 23°C (Estimate). Vapors form explosive mixtures.	Ground all equipment. Use non-sparking tools.[1][2]
Reactivity	Moderate/High. Susceptible to spontaneous polymerization or peroxidation upon air exposure due to ring strain.	Store under inert atmosphere (Argon/Nitrogen).
Health	Irritant / Aspiration Hazard. May be fatal if swallowed and enters airways. Causes skin/eye irritation.	Do not induce vomiting if ingested.[1][3] Wash skin immediately.[1][3]

Personal Protective Equipment (PPE) Matrix

Select PPE based on the specific operational volume and ventilation conditions.

Glove Selection Protocol

• Standard Handling (< 10 mL): Double-gloved Nitrile (minimum thickness 0.11 mm).

  • Reasoning: Nitrile provides adequate splash protection for short-duration tasks.

• Bulk Transfer / Immersion (> 10 mL): Viton® or PVA (Polyvinyl Alcohol) .

  • Reasoning: Cyclic hydrocarbons can permeate nitrile rubber over time. Viton offers superior resistance to permeation by aromatic and cyclic hydrocarbons.

Respiratory & Eye Protection[1][3]

• Primary Control: All operations must be conducted in a certified Chemical Fume Hood.

• Secondary Control (Spill/Outside Hood): Full-face respirator with Organic Vapor (OV) cartridges (Black band).

  • Constraint: Do not rely on N95 masks; they offer no protection against volatile hydrocarbon vapors.

PPE Decision Logic (Visualization)

Figure 1: PPE Selection Decision Tree based on volume and engineering controls.

Operational Handling Protocols

A. Storage & Stability

• Temperature: Store at 2–8°C .

• Atmosphere: Strict Inert Gas (Argon/Nitrogen).

  • Mechanism: The double bond in the strained ring is prone to autoxidation. Oxygen exposure can lead to the formation of explosive peroxides.

• Container: Amber glass with Teflon-lined caps or Sure/Seal™ bottles to prevent UV degradation and gas exchange.

B. Transfer Technique (Air-Sensitive)

To maintain the integrity of the strained ring system:

• Purge: Flush the receiving vessel with dry Argon for 5 minutes.

• Equip: Use a glass syringe with a long stainless steel needle (deflected tip to prevent coring septa).

• Pressure Equalization: Insert a balloon filled with Argon into the source bottle to prevent vacuum formation during withdrawal.

• Transfer: Withdraw liquid slowly to minimize volatilization.

Emergency Response: Spill & Disposal

Spill Cleanup Workflow

Do not attempt to clean spills > 500 mL without a hazmat team.

• Isolate: Evacuate the immediate area (10-meter radius).

• Extinguish: Remove all ignition sources (Bunsen burners, hot plates).

• Absorb: Use Vermiculite or Activated Carbon mats.

  • Note: Avoid paper towels; they increase surface area for evaporation and flammability.

• Disposal: Collect in a dedicated "Flammable Solid" waste container. Do not seal tightly immediately to allow off-gassing.

Figure 2: Logical workflow for managing laboratory-scale spills of Bicyclo[5.1.0]oct-2-ene.

References

• National Institute of Standards and Technology (NIST). Bicyclo[5.1.0]octane (CAS 286-43-1) Thermochemical Data.[4][5] NIST Chemistry WebBook.[5][6] Available at: [Link]

• PubChem. Bicyclo[5.1.0]octan-2-one (CAS 16335-43-6) Compound Summary.[7][8] National Library of Medicine. Available at: [Link]

• Beilstein Journal of Organic Chemistry. Transition-metal-catalyzed domino reactions of strained bicyclic alkenes. 2011, 7, 1247–1288. Available at: [Link]

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• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. Bicyclo[5.1.0]octane (CAS 286-43-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Bicyclo[5.1.0]octane [webbook.nist.gov]
• 6. Bicyclo[5.1.0]octane [webbook.nist.gov]
• 7. Bicyclo[5.1.0]octan-2-one | C8H12O | CID 12409278 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Bicyclo[5.1.0]octan-2-one, 4,6-diisopropylidene-8,8-dimethyl- | C16H24O | CID 534691 - PubChem [pubchem.ncbi.nlm.nih.gov]